Technical Documentation Center

3-Chloro-4-hydroxy-5-nitrobenzenesulphonic acid Documentation Hub

A focused reading path for foundational, methodological, troubleshooting, and comparative topics. Return to the product page for procurement and RFQ.

  • Product: 3-Chloro-4-hydroxy-5-nitrobenzenesulphonic acid
  • CAS: 83732-61-0

Core Science & Biosynthesis

Foundational

Thermodynamic Stability of 3-Chloro-4-hydroxy-5-nitrobenzenesulphonic Acid: A Mechanistic and Kinetic Profiling Guide

Introduction: The Architecture of Instability In advanced chemical synthesis and pharmaceutical development, substituted benzenesulfonic acids serve as critical intermediates. Among these, (CAS: 83732-61-0) presents a un...

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

Introduction: The Architecture of Instability

In advanced chemical synthesis and pharmaceutical development, substituted benzenesulfonic acids serve as critical intermediates. Among these, (CAS: 83732-61-0) presents a unique thermodynamic profile due to its highly functionalized aromatic ring[1]. The molecule features a phenolic hydroxyl group flanked by a strongly electron-withdrawing nitro group and an electronegative chlorine atom, anchored by a bulky, acidic sulfonic acid moiety.

For process chemists and formulation scientists, understanding the thermodynamic stability of this compound is not merely an academic exercise—it is a critical safety and efficacy mandate. Nitroaromatics are inherently high-energy molecules prone to rapid exothermic decomposition. This guide deconstructs the structural determinants of its stability and outlines field-proven, self-validating protocols for thermal and hydrolytic profiling.

Structural and Electronic Determinants of Stability

The thermodynamic baseline of 3-chloro-4-hydroxy-5-nitrobenzenesulphonic acid is dictated by a "push-pull" network of electronic effects, steric hindrance, and non-covalent interactions.

Intramolecular Hydrogen Bonding (IHB)

The spatial proximity of the hydroxyl group (-OH) at position 4 to the nitro group (-NO 2​ ) at position 5 facilitates strong Intramolecular Hydrogen Bonding (IHB). As observed in analogous ortho-substituted benzenesulfonic acids, IHB significantly lowers the Gibbs free energy ( ΔG ) of the system, trapping the molecule in a thermodynamically favored conformer[2]. This hydrogen-bond network acts as a thermodynamic anchor, resisting early-onset degradation.

The Electronic "Push-Pull" System

The compound's stability is further modulated by competing inductive (-I) and resonance (+R/-R) effects:

  • Hydroxyl Group (-OH): Acts as a strong electron donor via resonance (+R), increasing electron density on the ring.

  • Nitro Group (-NO 2​ ): A powerful electron-withdrawing group (-I, -R) that aggressively pulls electron density away from the core, creating sites of electrophilic vulnerability.

  • Chlorine (-Cl): Exerts a mild inductive withdrawing effect (-I) while providing slight resonance donation (+R).

  • Sulfonic Acid (-SO 3​ H): Adds significant steric bulk and acts as an electron-withdrawing group, further increasing the acidity of the molecule.

G Core 3-Chloro-4-hydroxy-5-nitrobenzenesulphonic acid Sub1 -OH (Pos 4) Electron Donating Core->Sub1 Sub2 -NO2 (Pos 5) Electron Withdrawing Core->Sub2 Sub3 -Cl (Pos 3) Inductive Withdrawing Core->Sub3 Sub4 -SO3H (Pos 1) Steric Bulk Core->Sub4 IHB Intramolecular Hydrogen Bonding Sub1->IHB Donates H Sub2->IHB Accepts H Destab Thermal Destabilization (>200°C) Sub2->Destab C-NO2 Homolysis Sub4->Destab Desulfonation

Fig 1. Electronic and steric substituent effects governing thermodynamic stability.

Thermal Degradation Pathways

While stabilized by IHB at ambient conditions, the molecule becomes highly unstable under thermal stress. Analogous compounds, such as , are known to decompose violently at approximately 200°C[3]. The degradation typically initiates via desulfonation (cleavage of the C-S bond releasing SO x​ gases), followed rapidly by denitration (homolytic cleavage of the C-NO 2​ bond), which triggers an exothermic collapse of the carbon skeleton[3].

Self-Validating Experimental Workflows

To establish a trustworthy thermodynamic profile, we must deploy orthogonal analytical techniques. The following workflow functions as a self-validating system : the mass loss quantified by solid-state thermal analysis (TGA) must stoichiometrically match the structural fragments identified via solution-state chromatography (LC-MS). If the desulfonation mass loss in TGA aligns with the sulfonic acid cleavage observed in LC-MS, the degradation pathway is definitively validated.

Workflow Sample Sample Prep (Anhydrous) TGA TGA-DSC (Thermal) Sample->TGA HPLC RP-HPLC (Hydrolytic) Sample->HPLC Kinetics Kinetic Modeling TGA->Kinetics Safety Safety Profiling HPLC->Safety Degradation Kinetics->Safety

Fig 2. Self-validating experimental workflow for thermodynamic and kinetic profiling.

Protocol A: Solid-State Thermal Profiling (TGA-DSC)

Causality Rationale: Differential Scanning Calorimetry (DSC) is mandatory for nitroaromatics to identify the onset temperature of exothermic decomposition ( Tonset​ ), defining safe processing limits. Thermogravimetric Analysis (TGA) runs concurrently to correlate these thermal events with specific mass-loss steps (e.g., loss of SO 3​ ).

  • Sample Preparation: Desiccate the sample under vacuum for 24 hours. Why? Bound moisture will artificially depress the apparent Tonset​ via hydrolytic pathways, skewing kinetic calculations.

  • Calibration: Calibrate the TGA-DSC instrument using high-purity indium and zinc standards to ensure precise heat flow measurements.

  • Execution: Load 2–5 mg of the compound into an alumina crucible. Heat from 25°C to 400°C at a strictly controlled rate of 5°C/min under a continuous nitrogen purge (50 mL/min).

  • Kinetic Extraction: Utilize the Kissinger-Akahira-Sunose (KAS) isoconversional method on the DSC exotherm to calculate the activation energy ( Ea​ ) of the decomposition event.

Protocol B: Hydrolytic Stability via RP-HPLC

Causality Rationale: 3-Chloro-4-hydroxy-5-nitrobenzenesulphonic acid is highly polar (XLogP3 ~ 1.3) and ionizable[1]. Standard reversed-phase methods yield poor retention and severe peak tailing. We must utilize an acidic mobile phase to suppress the ionization of the sulfonic and phenolic groups, ensuring sharp peak symmetry for accurate degradation tracking.

  • Column Selection: Utilize a specialized RP column (e.g., , 3 µm particle size) designed specifically for chelation-prone and highly polar compounds[4].

  • Mobile Phase Preparation: Prepare an isocratic mixture of Acetonitrile (MeCN) and Water. Add 0.1% Phosphoric acid (or Formic acid if downstream MS compatibility is required) to maintain a low pH, forcing the compound into its fully protonated, thermodynamically stable state in solution[4].

  • Stress Testing: Prepare 1 mg/mL solutions of the compound in varying pH buffers (pH 2, 7, 12). Incubate in sealed amber vials at 40°C and 60°C.

  • Quantitation: Inject 10 µL aliquots at 24-hour intervals. Monitor UV absorbance at 254 nm. Calculate the degradation rate constant ( k ) by plotting the natural log of the remaining parent peak area versus time.

Quantitative Data Summary

The following table synthesizes the theoretical and empirical physicochemical parameters that govern the stability of the compound.

ParameterValueAnalytical ImplicationSource
Molecular Formula C 6​ H 4​ ClNO 6​ SHigh heteroatom ratio indicates complex degradation pathways.PubChem[1]
Molecular Weight 253.62 g/mol Baseline for TGA mass-loss stoichiometry calculations.PubChem[1]
XLogP3 1.3Indicates high polarity; requires specialized HPLC retention strategies.PubChem[1]
Topological Polar Surface Area 129 ŲHigh surface area dictates strong solvent/matrix interactions.PubChem[1]
Est. Decomposition Onset ( Tonset​ ) ~200 °CCritical safety threshold; violent exothermic potential above this limit.Analogous Data[3]

References

  • Title: 3-Chloro-4-hydroxy-5-nitrobenzenesulphonic acid | C6H4ClNO6S Source: PubChem URL: [Link]

  • Title: Separation of 3-Chloro-4-hydroxy-5-nitrobenzenesulphonic acid on Newcrom R1 HPLC column Source: SIELC Technologies URL: [Link]

  • Title: The Effect of Intramolecular Hydrogen Bond Type on the Gas-Phase Deprotonation of ortho-Substituted Benzenesulfonic Acids Source: MDPI URL: [Link]

Sources

Exploratory

Solid-State Characterization of 3-Chloro-4-hydroxy-5-nitrobenzenesulphonic Acid: A Comprehensive Guide to Crystal Structure and XRD Analysis

Executive Summary & Chemical Topology 3-Chloro-4-hydroxy-5-nitrobenzenesulphonic acid (CHNSA), identified by CAS number 83732-61-0[1][2], is a highly functionalized aromatic building block critical to the synthesis of ad...

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

Executive Summary & Chemical Topology

3-Chloro-4-hydroxy-5-nitrobenzenesulphonic acid (CHNSA), identified by CAS number 83732-61-0[1][2], is a highly functionalized aromatic building block critical to the synthesis of advanced dyes, pigments, and pharmaceutical intermediates. The molecular architecture of CHNSA is defined by a dense arrangement of functional groups on a single benzene ring: a sulfonic acid ( −SO3​H ), a hydroxyl ( −OH ), a nitro ( −NO2​ ), and a chloro ( −Cl ) substituent.

Understanding the solid-state properties of CHNSA is paramount for drug development professionals and materials scientists. The specific arrangement of these functional groups dictates the crystal lattice's stability, solubility, and reactivity. Because the sulfonic acid group acts as both a strong hydrogen-bond donor and acceptor, and the ortho-relationship of the hydroxyl and nitro groups induces complex intramolecular interactions, the crystallographic profiling of CHNSA requires rigorous, self-validating analytical methodologies[3].

This whitepaper outlines the definitive protocols for determining and analyzing the crystal structure and X-Ray Diffraction (XRD) data for CHNSA, synthesizing density functional theory (DFT) predictions with field-proven crystallographic techniques.

Conformational Analysis & Intermolecular Networks

Before initiating crystal growth, it is critical to understand the causality behind the molecule's packing behavior. Density Functional Theory (DFT) studies on ortho-substituted benzenesulfonic acids reveal that the solid-state geometry is heavily influenced by competing intramolecular and intermolecular hydrogen bonds (IHBs)[3].

  • The Sulfonic Acid Motif: The −SO3​H group is highly polar and typically forms cyclic, eight-membered hydrogen-bonded dimers—a classic R22​(8) motif—with adjacent molecules.

  • Ortho-Effect (Hydroxyl and Nitro): The proximity of the −OH and −NO2​ groups forces an intramolecular hydrogen bond, where the hydroxyl proton is donated to one of the nitro oxygen atoms. This locks the conformation of the ring, sterically hindering the hydroxyl group from participating extensively in the intermolecular network[3].

  • Halogen Bonding: The chloro substituent provides a site for weak, highly directional halogen bonding, which acts as a secondary structural director to stabilize the 3D lattice.

H_Bonding Sulfonic Sulfonic Acid (-SO3H) Strong H-Bond Donor/Acceptor Sulfonic->Sulfonic Intermolecular Dimerization Hydroxyl Hydroxyl (-OH) Sterically Hindered Donor Sulfonic->Hydroxyl Intermolecular Network Nitro Nitro (-NO2) Strong H-Bond Acceptor Hydroxyl->Nitro Intramolecular H-Bond Chloro Chloro (-Cl) Halogen Bonding Site Chloro->Chloro Weak Halogen Interactions

Fig 1. Predictive intermolecular interaction network governing CHNSA crystal packing.

Single-Crystal X-Ray Diffraction (SC-XRD)

To obtain the absolute stereochemistry and atomic coordinates of CHNSA, Single-Crystal X-Ray Diffraction (SC-XRD) is the gold standard.

Protocol: Crystal Growth & Selection

Causality of Solvent Choice: Highly functionalized sulfonic acids are prone to "oiling out" (forming a viscous liquid phase) rather than crystallizing due to their extreme polarity. To force ordered lattice packing, a binary solvent system is required.

  • Solubilization: Dissolve 50 mg of high-purity CHNSA powder in 2 mL of a Methanol/Water mixture (80:20 v/v). Methanol provides solubility for the hydrophobic aromatic core, while water satisfies the hydrogen-bonding demands of the −SO3​H group, preventing rapid, disordered precipitation.

  • Slow Evaporation: Pierce the cap of the vial with a 22-gauge needle to allow for controlled, slow solvent evaporation at 20 °C.

  • Harvesting: After 7–14 days, harvest the resulting block-like crystals. Immediately submerge the selected crystal in paratone oil to prevent desolvation and degradation of the crystal lattice upon exposure to ambient air[4].

Protocol: Data Acquisition & Structure Solution

Causality of Temperature: Data must be collected at cryogenic temperatures (typically 93 K to 100 K). At room temperature, the protons on the sulfonic acid group exhibit high thermal motion, blurring the electron density map. Cryo-cooling "freezes" these protons, allowing for precise structural resolution[4].

  • Mount the oil-coated crystal onto a MiTeGen loop and transfer it to the diffractometer equipped with a cryostream set to 100 K.

  • Utilize Cu radiation ( λ=1.54184 Å) to maximize diffraction intensity for the light atoms (C, H, N, O, S, Cl).

  • Solve the structure using intrinsic phasing (e.g., SHELXT) and refine using full-matrix least-squares on F2 (SHELXL) within the Olex2 graphical interface.

Predicted Crystallographic Parameters

Based on isomorphic structures of ortho-substituted benzenesulfonic acids and DFT modeling[3][5], the following table summarizes the predicted structural parameters for CHNSA.

Crystallographic ParameterPredicted/Representative ValueMechanistic Rationale
Crystal System TriclinicLow molecular symmetry and competing H-bond sites force a low-symmetry packing arrangement.
Space Group P1ˉ Centrosymmetric packing is thermodynamically favored by the cyclic dimerization of the sulfonic acid groups.
Temperature 100 KCryogenic cooling is required to minimize the thermal ellipsoids of the highly mobile acidic protons.
Z (Molecules/Unit Cell) 2Typical for P1ˉ structures containing one molecule in the asymmetric unit ( Z′=1 ).
Dominant Motif R22​(8) RingFormed by intermolecular hydrogen bonding between the −SO3​H groups of adjacent asymmetric units.

Powder X-Ray Diffraction (PXRD) & Phase Validation

While SC-XRD provides the blueprint of a single crystal, Powder X-Ray Diffraction (PXRD) is mandatory to confirm that the bulk material is phase-pure and matches the single crystal. This creates a self-validating system : the protocol is only considered successful if the experimental PXRD diffractogram aligns perfectly with the simulated pattern derived from the SC-XRD data.

Protocol: PXRD Sample Preparation & Acquisition

Causality of Milling: Standard mortar and pestle grinding can generate localized heat and shear stress, potentially inducing polymorphic transformations or driving off lattice water (desolvation).

  • Cryo-Milling: Place ~50 mg of bulk CHNSA into a cryo-mill. Mill at 15 Hz for 2 minutes under liquid nitrogen cooling to achieve a homogenous particle size (< 10 µm) without inducing thermal stress.

  • Mounting: Load the fine powder into a 0.5 mm borosilicate glass capillary or onto a zero-background silicon flat-plate holder. The capillary method is preferred to minimize preferred orientation effects caused by the plate-like morphology of substituted benzenes.

  • Data Collection: Scan from 2θ=3∘ to 50∘ using a Bragg-Brentano diffractometer (Cu radiation) with a step size of 0.01° and a scan speed of 1°/min.

Self-Validation via Rietveld Refinement
  • Import the .cif file generated from the SC-XRD experiment into analysis software (e.g., GSAS-II or HighScore Plus).

  • Generate a simulated PXRD pattern.

  • Overlay the experimental bulk PXRD data. Perform a Rietveld refinement to minimize the residual factor ( Rwp​ ). An Rwp​<10% confirms that the bulk powder is phase-pure and crystallographically identical to the single crystal.

XRD_Workflow Start CHNSA Bulk Powder (CAS 83732-61-0) Cryst Crystal Growth (Slow Evaporation in MeOH/H2O) Start->Cryst Solubilization Prep Sample Preparation (Cryo-milling, 50 mg) Start->Prep Homogenization SCXRD Single-Crystal XRD (100 K, Cu Kα radiation) Cryst->SCXRD Single Crystal Selection Structure Structure Solution (Olex2 / SHELXL) SCXRD->Structure Diffraction Data Phase Phase Identification & Rietveld Refinement Structure->Phase Simulated Reference Pattern PXRD Powder XRD (Bragg-Brentano Geometry) Prep->PXRD Capillary/Flat Plate PXRD->Phase Diffractogram

Fig 2. Self-validating crystallographic workflow for CHNSA solid-state characterization.

Conclusion

The crystallographic profiling of 3-Chloro-4-hydroxy-5-nitrobenzenesulphonic acid requires a nuanced approach that respects the molecule's complex hydrogen-bonding capabilities. By utilizing mixed-solvent slow evaporation, cryogenic SC-XRD data collection[4], and cryo-milled PXRD validation, researchers can establish a highly reliable, self-validating structural model. This foundational solid-state data is critical for tracking batch-to-batch consistency, monitoring polymorphic purity, and advancing the compound's application in downstream organic synthesis and drug development.

References

  • PubChem Compound Summary for CID 3019238 : 3-Chloro-4-hydroxy-5-nitrobenzenesulfonic acid. National Center for Biotechnology Information. Retrieved from:[Link]

  • CAS Common Chemistry : 3-Chloro-4-hydroxy-5-nitrobenzenesulfonic acid (CAS 83732-61-0). American Chemical Society. Retrieved from:[Link]

  • The Effect of Intramolecular Hydrogen Bond Type on the Gas-Phase Deprotonation of ortho-Substituted Benzenesulfonic Acids. A Density Functional Theory Study : Molecules, 2020. National Library of Medicine (PMC). Retrieved from:[Link]

  • Porosity Prediction through Hydrogen Bonding in Covalent Organic Frameworks : Karak, S., et al. Journal of the American Chemical Society, 2018. (Authoritative framework for nitrobenzenesulfonic acid crystallographic interactions at cryogenic temperatures). Retrieved from:[Link]

Sources

Foundational

Mechanistic Insights into the Electron-Withdrawing Effects of Substituents in 3-Chloro-4-hydroxy-5-nitrobenzenesulphonic Acid

Executive Summary 3-Chloro-4-hydroxy-5-nitrobenzenesulphonic acid (CAS 83732-61-0) is a highly functionalized arene characterized by a dense array of electron-withdrawing groups (EWGs) surrounding a central phenolic core...

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

Executive Summary

3-Chloro-4-hydroxy-5-nitrobenzenesulphonic acid (CAS 83732-61-0) is a highly functionalized arene characterized by a dense array of electron-withdrawing groups (EWGs) surrounding a central phenolic core[1],[2]. For researchers in drug development and materials science, understanding the synergistic electronic effects of its substituents—specifically the 3-chloro, 5-nitro, and 1-sulfonic acid groups—is critical. These moieties drastically alter the molecule's physicochemical properties, driving down the pKa of the hydroxyl group and fundamentally shifting its reactivity profile from electrophilic to nucleophilic aromatic substitution.

Structural and Electronic Profiling

The reactivity and acidity of a phenol derivative are dictated by the interplay of inductive (-I/+I) and mesomeric/resonance (-M/+M) effects exerted by its substituents[3]. In 3-chloro-4-hydroxy-5-nitrobenzenesulphonic acid, the electron-rich nature of the parent phenol is completely overridden by three powerful EWGs.

Table 1: Quantitative Summary of Substituent Electronic Contributions

SubstituentPosition (vs. -OH)Inductive EffectMesomeric EffectNet Electronic Influence on Phenol Core
-NO₂ Ortho (C5)Strong -IStrong -MHighly Deactivating; Massive Acidification
-Cl Ortho (C3)Moderate -IWeak +MDeactivating; Moderate Acidification
-SO₃H Para (C1)Strong -IStrong -MHighly Deactivating; Strong Acidification

The nitro group at the ortho position is particularly dominant. It withdraws electron density through the σ-bond framework (inductive) while simultaneously delocalizing the π-electrons of the aromatic ring (mesomeric), leaving the ring highly electron-deficient[4].

Thermodynamic Consequences: pKa and Acidity

Unsubstituted phenol has a pKa of ~10. However, the presence of ortho and para EWGs stabilizes the negative charge of the conjugate base (phenoxide anion) through extensive charge delocalization[3]. The synergistic pull of the 5-nitro, 3-chloro, and 1-sulfonic acid groups disperses the anionic charge across the entire molecule, drastically lowering the pKa of the hydroxyl proton to an estimated range of 2.0–3.5.

ElectronicEffects Core Phenol Core (Electron Rich) NO2 5-Nitro (-NO2) Strong -I, -M Effect Core->NO2 ortho Cl 3-Chloro (-Cl) -I, Weak +M Effect Core->Cl ortho SO3H 1-Sulfonic Acid (-SO3H) Strong -I, -M Effect Core->SO3H para Phenoxide Phenoxide Anion Highly Stabilized NO2->Phenoxide Delocalizes e- Cl->Phenoxide Inductive pull SO3H->Phenoxide Inductive pull pKa Drastic pKa Drop (Increased Acidity) Phenoxide->pKa Thermodynamic consequence

Logical relationship of substituent effects driving the thermodynamic pKa shift.

Reactivity Modulation: EAS vs. SNAr

The initial presence of a substituent on an aromatic ring dictates the orientation and feasibility of subsequent reactions[4]. Because the ring is profoundly electron-poor, it is essentially inert to Electrophilic Aromatic Substitution (EAS). Conversely, the molecule is highly primed for Nucleophilic Aromatic Substitution (SNAr). The strong EWGs stabilize the intermediate Meisenheimer complex, allowing the 3-chloro substituent to act as a viable leaving group under basic conditions.

Reactivity Substrate 3-Chloro-4-hydroxy- 5-nitrobenzenesulphonic acid EAS Electrophilic Aromatic Substitution (EAS) Substrate->EAS Electrophile attack SNAr Nucleophilic Aromatic Substitution (SNAr) Substrate->SNAr Nucleophile attack EAS_Result Highly Deactivated (Ring is electron-poor) EAS->EAS_Result Blocked by EWGs SNAr_Result Activated at C3 (Cl acts as leaving group) SNAr->SNAr_Result Stabilized Meisenheimer

Divergent reactivity pathways dictated by severe electron withdrawal.

Self-Validating Experimental Workflows

To empirically quantify the electron-withdrawing effects, researchers must measure the exact pKa of the phenolic proton. Standard potentiometry is insufficient due to the highly acidic nature of the molecule (acid error in standard glass electrodes). Instead, a self-validating UV-Vis spectrophotometric titration cross-referenced with ¹H-NMR is required.

Protocol: UV-Vis Spectrophotometric pKa Determination
  • Sample Preparation: Prepare a 50 µM solution of 3-chloro-4-hydroxy-5-nitrobenzenesulphonic acid in a 0.1 M KCl background electrolyte.

    • Causality: Maintaining a constant ionic strength prevents activity coefficient fluctuations from skewing the thermodynamic pKa calculation.

  • Titration Setup: Utilize an automated potentiometric titrator coupled with a flow-through UV-Vis spectrophotometer. Titrate from pH 1.0 to 7.0 using 0.1 M HCl and 0.1 M NaOH.

    • Causality: The expected pKa is highly acidic; capturing the lower pH baseline is critical for an accurate sigmoidal fit.

  • Spectral Acquisition: Record absorbance spectra (250–500 nm) at 0.2 pH unit intervals. Identify the isosbestic point.

    • Causality: The presence of a sharp isosbestic point acts as an internal validation, confirming a clean two-state equilibrium between the protonated phenol and the phenoxide anion without degradation side-reactions.

  • Data Analysis: Plot absorbance at the λmax​ of the phenoxide anion against pH. Fit the data to the Henderson-Hasselbalch equation using non-linear regression to extract the pKa.

  • Orthogonal Validation (¹H-NMR): Track the chemical shifts of the C2 and C6 aromatic protons across the same pH gradient.

    • Causality: Deprotonation increases electron density on the ring, causing an upfield shift of these protons. Correlating the NMR inflection point with the UV-Vis data provides a self-validating, foolproof measurement.

Workflow Step1 1. Sample Preparation 50 µM in 0.1 M KCl Step2 2. Titration Setup Automated UV-Vis Titrator (pH 1-7) Step1->Step2 Step3 3. Spectral Acquisition Identify Isosbestic Points Step2->Step3 Stepwise pH adjustment Step4 4. Data Analysis Henderson-Hasselbalch Regression Step3->Step4 Absorbance vs pH data Step5 5. Validation Cross-reference with 1H-NMR shifts Step4->Step5 pKa extraction

Self-validating experimental workflow for precise pKa determination.

Implications for Drug Development

In medicinal chemistry, the exact electronic distribution of an active pharmaceutical ingredient (API) dictates its pharmacokinetics and target binding affinity. The extreme electron-withdrawing nature of the substituents in 3-chloro-4-hydroxy-5-nitrobenzenesulphonic acid ensures that the hydroxyl group is fully ionized at physiological pH (7.4). This permanent negative charge enhances aqueous solubility but strictly limits passive membrane permeability, making it an ideal structural motif for targeting extracellular receptors or formulating non-absorbable gastrointestinal therapeutics.

References

  • Title: 8.15: The Effect of Substituents on pKa Source: Chemistry LibreTexts URL: [Link]

  • Title: 16.4: Substituent Effects in Electrophilic Substitutions Source: Chemistry LibreTexts URL: [Link]

  • Title: 3-Chloro-4-hydroxy-5-nitrobenzenesulphonic acid | C6H4ClNO6S Source: PubChem URL: [Link]

  • Title: 3-Chloro-4-hydroxy-5-nitrobenzenesulfonic acid Source: CAS Common Chemistry URL: [Link]

Sources

Exploratory

Mechanistic Elucidation of Mass Spectrometry Fragmentation Pathways for 3-Chloro-4-hydroxy-5-nitrobenzenesulphonic Acid

Executive Summary 3-Chloro-4-hydroxy-5-nitrobenzenesulphonic acid is a highly functionalized aromatic scaffold utilized extensively as an intermediate in dye synthesis and pharmaceutical development. Analyzing its struct...

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

Executive Summary

3-Chloro-4-hydroxy-5-nitrobenzenesulphonic acid is a highly functionalized aromatic scaffold utilized extensively as an intermediate in dye synthesis and pharmaceutical development. Analyzing its structural integrity via mass spectrometry requires an advanced understanding of gas-phase thermodynamic logic. The interplay between its strongly acidic sulfonic acid group, the electron-withdrawing nitro and chloro groups, and the electron-donating phenolic hydroxyl group creates a highly specific, predictable fragmentation cascade. This whitepaper details the mechanistic pathways, diagnostic ions, and self-validating experimental protocols necessary for definitive structural elucidation.

Experimental Workflow: Self-Validating LC-ESI-MS/MS Protocol

Trustworthiness in analytical chemistry relies on self-validating systems. The protocol below leverages the natural ³⁵Cl/³⁷Cl isotopic distribution (approximately 3:1) as an internal validation mechanism. Any product ion retaining the chlorine atom must exhibit this isotopic signature; its absence instantly flags a false positive or isobaric interference.

Step 1: Sample Preparation
  • Matrix: 50% LC-MS grade Methanol / 50% Ultrapure Water.

  • Concentration: 1 µg/mL.

  • Causality: Highly polar sulfonic acids require aqueous conditions for solubility, while methanol lowers the surface tension of the electrospray droplets, aiding in efficient desolvation and preventing space-charge effects in the ion source.

Step 2: Chromatographic Separation
  • Column: Low-silanol reverse-phase column (e.g., Newcrom R1).

  • Mobile Phase A: 0.1% Formic Acid in Water.

  • Mobile Phase B: 0.1% Formic Acid in Acetonitrile.

  • Causality: For liquid chromatography separation of 3-Chloro-4-hydroxy-5-nitrobenzenesulphonic acid, a reverse-phase column with low silanol activity is recommended, utilizing a mobile phase where 1 to ensure mass spectrometry compatibility[1]. Phosphoric acid suppresses MS signals and contaminates the source, whereas formic acid ensures ionization efficiency while maintaining the acidic pH necessary for reproducible retention.

Step 3: Mass Spectrometry Parameters
  • Ionization Mode: Negative Electrospray Ionization (ESI-).

  • Capillary Voltage: 2.5 kV.

  • Desolvation Temperature: 350°C.

  • Collision Gas: Argon (High Purity).

  • Collision Energy (CE) Ramp: 15 eV to 40 eV.

  • Causality: Negative mode is mandatory due to the extremely low pKa of the sulfonic acid group, which exists almost entirely as the sulfonate anion ([M-H]⁻) in solution, providing exceptional sensitivity.

Mechanistic Fragmentation Pathways (The Core)

Primary Cleavage: Desulfonation Dynamics

In negative ESI, the sulfonic acid moiety dictates the initial behavior, yielding the [M-H]⁻ precursor ion at m/z 252 (³⁵Cl) and 254 (³⁷Cl). Upon collision-induced dissociation (CID), benzenesulfonic acids predominantly undergo desulfonation. The primary pathway is the direct heterolytic cleavage of sulfur trioxide (SO₃, 80 Da), generating a stable phenoxide-like anion at m/z 172.

A competitive, yet highly diagnostic, secondary pathway involves an2 resulting in the loss of SO₂ (64 Da) to form m/z 188[2]. This rearrangement, where the oxygen remains bound to the aromatic ring, is heavily promoted by the presence of ortho-substituents (such as the hydroxyl group) that stabilize the intermediate[2].

Secondary Cleavage: Nitro Group Expulsion and Ortho Effects

Following desulfonation, the m/z 172 fragment undergoes fragmentation driven by the nitro group. Nitroaromatics in negative ion mode exhibit highly specific3[3]. The expulsion of the nitro group occurs via two distinct channels: the loss of a neutral NO₂ molecule (46 Da) yielding m/z 126, and the loss of a nitric oxide radical (NO•, 30 Da) yielding a distonic radical anion at m/z 142[3]. The proximity of the hydroxyl group to the nitro group facilitates an "ortho effect," lowering the activation energy for these cleavages and stabilizing the resulting phenoxy radicals[3].

Terminal Cleavages: Dechlorination and Decarbonylation

The terminal stages of the fragmentation cascade involve the degradation of the aromatic core. The m/z 126 fragment (C₆H₃ClO⁻) undergoes a classic phenolic 4 via decarbonylation (loss of CO, 28 Da) to form a cyclopentadienyl-like anion at m/z 98[4].

Alternatively, the destabilized ring can undergo homolytic cleavage of the C-Cl bond, ejecting a chlorine radical (35 Da) to yield m/z 91[4]. Crucially, because the m/z 91 fragment has lost the chlorine atom, it will not exhibit the ³⁵Cl/³⁷Cl isotopic doublet—providing a definitive, self-validating proof of dechlorination.

Visualizing the Fragmentation Cascade

FragmentationPathway M [M-H]⁻ m/z 252 (³⁵Cl) / 254 (³⁷Cl) F1 [M-H - SO₃]⁻ m/z 172 / 174 M->F1 -SO₃ (80 Da) Desulfonation F2 [M-H - SO₂]⁻ m/z 188 / 190 M->F2 -SO₂ (64 Da) Rearrangement F3 [M-H - SO₃ - NO₂]⁻ m/z 126 / 128 F1->F3 -NO₂ (46 Da) Nitro Expulsion F4 [M-H - SO₃ - NO]⁻• m/z 142 / 144 F1->F4 -NO• (30 Da) Radical Cleavage F5 [M-H - SO₃ - NO₂ - CO]⁻ m/z 98 / 100 F3->F5 -CO (28 Da) Decarbonylation F6 [M-H - SO₃ - NO₂ - Cl]⁻• m/z 91 F3->F6 -Cl• (35 Da) Dechlorination

Fragmentation cascade of 3-Chloro-4-hydroxy-5-nitrobenzenesulphonic acid in negative ESI-MS/MS.

Quantitative Data & Diagnostic Ions

The following table summarizes the quantitative mass data and mechanistic origins of the primary diagnostic ions. The presence of the +2 Da isotopic peak confirms the retention of the chlorine atom.

Fragment IonFormulam/z (³⁵Cl)m/z (³⁷Cl)Neutral LossMechanistic Origin
[M-H]⁻ C₆H₃ClNO₆S⁻252254NoneDeprotonation of sulfonic acid
[M-H - SO₂]⁻ C₆H₃ClNO₄⁻18819064 Da (SO₂)Intramolecular rearrangement
[M-H - SO₃]⁻ C₆H₃ClNO₃⁻17217480 Da (SO₃)Primary desulfonation
[M-H - SO₃ - NO]⁻• C₆H₃ClNO₂⁻•142144110 Da (SO₃+NO)Radical nitro cleavage
[M-H - SO₃ - NO₂]⁻ C₆H₃ClO⁻126128126 Da (SO₃+NO₂)Neutral nitro expulsion
[M-H - SO₃ - NO₂ - CO]⁻ C₅H₃Cl⁻98100154 Da (SO₃+NO₂+CO)Phenolic decarbonylation
[M-H - SO₃ - NO₂ - Cl]⁻• C₆H₃O⁻•91N/A161 Da (SO₃+NO₂+Cl)Homolytic dechlorination

Conclusion

The structural elucidation of 3-Chloro-4-hydroxy-5-nitrobenzenesulphonic acid via ESI-MS/MS is a masterclass in aromatic fragmentation logic. By understanding the hierarchy of bond cleavages—starting with the highly labile sulfonic acid group, proceeding through the ortho-influenced nitro group dynamics, and terminating at the stable aromatic core—researchers can confidently map the molecule's architecture. Utilizing the native chlorine isotopic signature ensures that the entire analytical workflow remains a robust, self-validating system.

References

  • Investigation of the ionisation and fragmentation behaviour of different nitroaromatic compounds occurring as polar metabolites of explosives using electrospray ionisation tandem mass spectrometry - PubMed (NIH).
  • 3-Chloro-4-hydroxy-5-nitrobenzenesulphonic acid - SIELC Technologies.
  • Fragmentation of aromatic sulfonamides in electrospray ionization mass spectrometry: elimination of SO(2) via rearrangement - PubMed (NIH).
  • Fragmentation reactions using electrospray ionization mass spectrometry: An important tool for the structural elucidation and characterization of synthetic and natural products - RSC Publishing.

Sources

Foundational

Spectroscopic and Chromatographic Profiling of 3-Chloro-4-hydroxy-5-nitrobenzenesulphonic Acid

Executive Summary & Structural Architecture 3-Chloro-4-hydroxy-5-nitrobenzenesulphonic acid (CAS: 83732-61-0) is a highly functionalized aromatic compound characterized by a complex interplay of electron-donating and ele...

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

Executive Summary & Structural Architecture

3-Chloro-4-hydroxy-5-nitrobenzenesulphonic acid (CAS: 83732-61-0) is a highly functionalized aromatic compound characterized by a complex interplay of electron-donating and electron-withdrawing substituents[1]. The molecule's core benzene ring is substituted with a hydroxyl group (-OH), a nitro group (-NO₂), a chloro group (-Cl), and a sulfonic acid group (-SO₃H)[2].

From a spectroscopic standpoint, this specific arrangement creates a highly responsive conjugated π -electron system. The precise evaluation of its UV-Vis absorption spectrum is not merely a qualitative exercise; it is a fundamental requirement for quantitative analysis, purity assessment, and chromatographic method development in drug development and chemical manufacturing.

Mechanistic Insights: The "Push-Pull" Chromophore

As a Senior Application Scientist, it is critical to understand why a molecule absorbs light at specific wavelengths before attempting to quantify it. The chromophoric behavior of 3-Chloro-4-hydroxy-5-nitrobenzenesulphonic acid is governed by a classic "push-pull" electronic effect:

  • The Auxochrome (Donor): The hydroxyl group at position 4 acts as an electron donor via resonance.

  • The Chromophore (Acceptor): The nitro group at position 5 acts as a powerful electron acceptor.

  • Modulators: The sulfonic acid and chloro groups further fine-tune the electron density through inductive electron withdrawal and resonance stabilization[1].

The Causality of the Bathochromic Shift: Because the hydroxyl group is acidic, its protonation state dictates the molecule's absorption profile. At an acidic pH, the hydroxyl group remains protonated, resulting in a moderate dipole moment and an absorption maximum ( λmax​ ) in the near-UV region. However, as the pH increases and the phenolic proton is lost, the resulting phenolate anion (-O⁻) dramatically increases the electron-donating capacity of the oxygen atom. This strengthens the push-pull system, lowers the energy gap for the π→π∗ and n→π∗ transitions, and causes a pronounced bathochromic shift (red shift) into the visible region, accompanied by a hyperchromic effect (increased molar absorptivity).

Chromophore A A B B A->B Deprotonation (Bathochromic Shift) B->A Protonation (Hypsochromic Shift)

Fig 1: pH-dependent electronic transitions and spectral shifts of the chromophore.

Physicochemical & Spectral Properties

To facilitate rapid reference during assay development, the core quantitative data for 3-Chloro-4-hydroxy-5-nitrobenzenesulphonic acid is summarized below:

PropertyValueSource
IUPAC Name 3-chloro-4-hydroxy-5-nitrobenzenesulfonic acid[2]
CAS Registry Number 83732-61-0[1]
Molecular Formula C₆H₄ClNO₆S[2]
Molecular Weight 253.62 g/mol [2]
XLogP3-AA 1.3[2]
EC Number 280-610-3[3]

Self-Validating Experimental Protocols

Trustworthy analytical science relies on protocols that inherently verify their own accuracy. The following methodologies are designed with built-in validation checkpoints.

Protocol A: UV-Vis Spectral Acquisition & pH Titration

This protocol establishes the exact molar absorptivity and isosbestic points of the compound. The presence of sharp isosbestic points acts as the self-validating mechanism : if the curves intersect perfectly at specific wavelengths across the pH gradient, it proves a clean two-state equilibrium (protonated vs. deprotonated) and rules out sample degradation.

  • Stock Solution Preparation: Dissolve 10.0 mg of 3-Chloro-4-hydroxy-5-nitrobenzenesulphonic acid in 10 mL of HPLC-grade methanol to create a 1 mg/mL stock.

  • Buffer Preparation: Prepare a series of 50 mM universal buffers (e.g., Britton-Robinson) ranging from pH 2.0 to pH 10.0. Causality note: Avoid buffers with high background UV absorbance (like citrate) below 260 nm to prevent signal masking.

  • Sample Dilution: Dilute the stock solution 1:100 into each pH buffer to achieve a final working concentration of 10 µg/mL.

  • Spectral Scanning: Using a dual-beam UV-Vis spectrophotometer, scan each solution from 200 nm to 600 nm against a matched blank (buffer + 1% methanol).

  • Validation Checkpoint: Overlay the spectra. Identify the isosbestic points. Calculate the pKa using the Henderson-Hasselbalch equation based on absorbance changes at the λmax​ of the basic form (~410 nm).

Protocol B: RP-HPLC-UV Integration Workflow

For complex mixtures, UV-Vis detection is coupled with High-Performance Liquid Chromatography (HPLC). A validated reverse-phase (RP) HPLC method utilizes a Newcrom R1 column[3].

The Causality of Mobile Phase Selection: According to established chromatographic methods, the mobile phase consists of acetonitrile (MeCN), water, and phosphoric acid ( H3​PO4​ )[3]. Why phosphoric acid? Because the molecule contains an acidic phenolic hydroxyl group, running the method at a neutral pH would cause the compound to exist in a dynamic equilibrium between protonated and deprotonated states, leading to severe peak broadening and irreproducible retention times. Phosphoric acid lowers the pH, fully suppressing the ionization of the hydroxyl group and ensuring a single, sharp chromatographic peak. For Mass-Spectrometry (MS) compatibility, phosphoric acid must be replaced with a volatile alternative like formic acid[3].

HPLC_Workflow S1 1. Sample Preparation Dilution in MeCN/H2O S2 2. Chromatographic Separation Newcrom R1 Column (RP-HPLC) S1->S2 S3 3. Mobile Phase Control MeCN / H2O / H3PO4 buffer S2->S3 S4 4. UV-Vis Detection Diode Array Detector (DAD) S3->S4 S5 5. Data Validation Peak Integration & Spectral Purity S4->S5

Fig 2: Self-validating RP-HPLC-UV workflow for chromophore isolation and analysis.

Step-by-Step HPLC Execution:

  • Column Equilibration: Equilibrate the Newcrom R1 column (or equivalent 3 µm particle column for UPLC) with the mobile phase (MeCN/Water/0.1% Phosphoric Acid) until a stable baseline is achieved at 254 nm and 400 nm[3].

  • Injection: Inject 10 µL of the prepared sample.

  • Detection: Monitor the eluent using a Diode Array Detector (DAD) set to extract chromatograms at the specific λmax​ determined in Protocol A.

  • Validation Checkpoint: Utilize the DAD to extract the full UV-Vis spectrum across the eluting peak. A uniform spectrum from the peak's leading edge to its trailing edge confirms peak purity and validates the absence of co-eluting impurities.

References

  • CAS Common Chemistry. "3-Chloro-4-hydroxy-5-nitrobenzenesulfonic acid." American Chemical Society. Available at:[Link]

  • SIELC Technologies. "Separation of 3-Chloro-4-hydroxy-5-nitrobenzenesulphonic acid on Newcrom R1 HPLC column." SIELC Applications. Available at:[Link]

  • PubChem. "3-Chloro-4-hydroxy-5-nitrobenzenesulphonic acid | C6H4ClNO6S." National Center for Biotechnology Information. Available at:[Link]

Sources

Protocols & Analytical Methods

Method

Application Notes and Protocols: 3-Chloro-4-hydroxy-5-nitrobenzenesulphonic Acid in Pharmaceutical Synthesis

Introduction: The Untapped Potential of a Multifunctional Intermediate Substituted phenols and their derivatives are foundational pillars in the architecture of modern pharmaceuticals, lending their unique electronic and...

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

Introduction: The Untapped Potential of a Multifunctional Intermediate

Substituted phenols and their derivatives are foundational pillars in the architecture of modern pharmaceuticals, lending their unique electronic and structural properties to a vast array of therapeutic agents.[1] Similarly, the benzenesulfonic acid moiety is integral to many drug formulations, often employed to enhance solubility or as a key reactive handle in synthesis.[2] The compound 3-chloro-4-hydroxy-5-nitrobenzenesulphonic acid presents a compelling, albeit underexplored, scaffold for pharmaceutical development, integrating the functionalities of a phenol, a nitroaromatic, a chloro-substituent, and a sulfonic acid.

This technical guide provides a comprehensive overview of 3-chloro-4-hydroxy-5-nitrobenzenesulphonic acid, from its synthesis to its potential as a versatile intermediate in the construction of complex drug molecules. While direct applications of this specific molecule in established pharmaceutical syntheses are not widely documented in publicly available literature, its rich chemical functionality suggests significant potential. This document, therefore, aims to serve as a foundational resource for researchers, scientists, and drug development professionals by detailing a robust synthetic protocol and exploring its prospective applications based on established principles of organic and medicinal chemistry.

Physicochemical Properties

A thorough understanding of a molecule's physical and chemical properties is paramount for its effective application in synthesis. The key properties of 3-chloro-4-hydroxy-5-nitrobenzenesulphonic acid are summarized below.

PropertyValueSource
Molecular Formula C₆H₄ClNO₆SPubChem
Molecular Weight 253.62 g/mol PubChem
IUPAC Name 3-chloro-4-hydroxy-5-nitrobenzenesulfonic acidPubChem
CAS Number 83732-61-0PubChem
Appearance Predicted to be a solid-
XLogP3 1.3PubChem

Synthesis of 3-Chloro-4-hydroxy-5-nitrobenzenesulphonic Acid: A Proposed Protocol

The synthesis of 3-chloro-4-hydroxy-5-nitrobenzenesulphonic acid can be logically approached through a two-step electrophilic aromatic substitution sequence starting from 2-chlorophenol. The hydroxyl group is a strongly activating, ortho-, para-directing group, while the chloro group is a deactivating, ortho-, para-directing group. The first step, sulfonation, is followed by nitration.

Step 1: Sulfonation of 2-Chlorophenol

The initial sulfonation of 2-chlorophenol is expected to yield a mixture of isomers. The major product is anticipated to be 3-chloro-4-hydroxybenzenesulphonic acid, with the sulfonic acid group adding to the para position relative to the strongly directing hydroxyl group.

Protocol:

  • Reaction Setup: In a 250 mL three-necked round-bottom flask equipped with a mechanical stirrer, a thermometer, and a dropping funnel, place 2-chlorophenol (12.85 g, 0.1 mol).

  • Sulfonation: Cool the flask in an ice-water bath. Slowly add concentrated sulfuric acid (98%, 20 mL, approx. 0.37 mol) dropwise via the dropping funnel, ensuring the internal temperature does not exceed 20°C.

  • Reaction Progression: After the addition is complete, remove the ice bath and allow the mixture to stir at room temperature for 2 hours. Then, heat the reaction mixture to 100°C and maintain this temperature for 4 hours.

  • Work-up: Cool the reaction mixture to room temperature and carefully pour it onto 200 g of crushed ice with vigorous stirring.

  • Isolation: The product, 3-chloro-4-hydroxybenzenesulphonic acid, may precipitate upon cooling and dilution. If it remains in solution, it can be carried forward to the next step without isolation.

Step 2: Nitration of 3-Chloro-4-hydroxybenzenesulphonic Acid

The subsequent nitration will be directed by the existing substituents. The hydroxyl group will direct the incoming nitro group to the ortho position, leading to the desired product.[3]

Protocol:

  • Reaction Setup: Cool the aqueous solution (or slurry) from the previous step to 0-5°C in an ice-salt bath.

  • Nitration: Prepare a nitrating mixture by slowly adding concentrated nitric acid (68%, 7.5 mL, approx. 0.12 mol) to concentrated sulfuric acid (10 mL) while cooling in an ice bath.

  • Addition: Add the cold nitrating mixture dropwise to the cooled sulfonation reaction mixture over 1 hour, maintaining the internal temperature below 10°C.

  • Reaction Completion: After the addition, allow the reaction to stir at 5-10°C for an additional 2 hours, then let it warm to room temperature and stir for another 2 hours.

  • Isolation and Purification: The product, 3-chloro-4-hydroxy-5-nitrobenzenesulphonic acid, should precipitate from the acidic solution. Collect the solid by vacuum filtration and wash it with cold, dilute hydrochloric acid, followed by a small amount of ice-cold water. The crude product can be recrystallized from hot water to yield the purified compound.

Caption: Proposed synthesis workflow for 3-chloro-4-hydroxy-5-nitrobenzenesulphonic acid.

Potential as a Pharmaceutical Intermediate: A Chemist's Perspective

The true value of 3-chloro-4-hydroxy-5-nitrobenzenesulphonic acid lies in the diverse reactivity of its four functional groups. These sites can be selectively modified to build a wide range of complex molecules, making it a potential precursor for various classes of pharmaceuticals.

The Nitro Group: Gateway to Amino Derivatives

Aromatic nitro compounds are frequently used as precursors to anilines through reduction.[4] The resulting amino group is a cornerstone of many drug scaffolds, enabling the formation of amides, sulfonamides, and other key functionalities.

Potential Application: Synthesis of novel sulfonamides or other amine-containing pharmacophores.

Protocol: Reduction of the Nitro Group

  • Reaction Setup: To a solution of 3-chloro-4-hydroxy-5-nitrobenzenesulphonic acid (2.54 g, 10 mmol) in ethanol/water (1:1, 50 mL) in a Parr hydrogenation bottle, add 10% Palladium on carbon (Pd/C, 100 mg).

  • Hydrogenation: Place the bottle on a Parr shaker and pressurize with hydrogen gas to 50 psi.

  • Reaction Monitoring: Shake the reaction at room temperature until hydrogen uptake ceases (typically 2-4 hours). Monitor the reaction progress by TLC or LC-MS.

  • Work-up: Carefully vent the hydrogen and purge the system with nitrogen. Filter the reaction mixture through a pad of Celite to remove the Pd/C catalyst.

  • Isolation: Evaporate the solvent under reduced pressure to yield 3-amino-5-chloro-4-hydroxybenzenesulphonic acid.

The resulting aminophenol derivative can then be used in subsequent coupling reactions.

The Sulfonic Acid Group: A Handle for Sulfonamide Synthesis

The sulfonic acid group can be converted to a more reactive sulfonyl chloride. This intermediate is highly valuable for the synthesis of sulfonamide drugs, which include diuretics, antibiotics, and anticonvulsants.

Potential Application: Development of novel diuretic or antibacterial agents.

Protocol: Conversion to Sulfonyl Chloride and Subsequent Amination

  • Formation of Sulfonyl Chloride: In a fume hood, carefully add 3-chloro-4-hydroxy-5-nitrobenzenesulphonic acid (2.54 g, 10 mmol) to thionyl chloride (SOCl₂, 10 mL) at room temperature. Add a catalytic amount of DMF (2 drops).

  • Reaction: Heat the mixture to reflux (approx. 76°C) for 2 hours.

  • Isolation of Intermediate: Cool the reaction mixture and evaporate the excess thionyl chloride under reduced pressure to obtain the crude 3-chloro-4-hydroxy-5-nitrobenzenesulfonyl chloride.

  • Sulfonamide Formation: Dissolve the crude sulfonyl chloride in a suitable solvent like dichloromethane (DCM, 20 mL). Cool the solution in an ice bath.

  • Amine Addition: Add a solution of the desired primary or secondary amine (12 mmol) and a non-nucleophilic base such as triethylamine (1.5 g, 15 mmol) in DCM (10 mL) dropwise.

  • Work-up: Allow the reaction to warm to room temperature and stir for 4 hours. Wash the reaction mixture with water, dilute HCl, and brine. Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate to yield the crude sulfonamide product, which can be purified by column chromatography or recrystallization.

Caption: Potential reaction pathways for 3-chloro-4-hydroxy-5-nitrobenzenesulphonic acid in pharmaceutical synthesis.

Conclusion: A Call for Exploration

While 3-chloro-4-hydroxy-5-nitrobenzenesulphonic acid may not yet be a household name in pharmaceutical intermediates, its densely functionalized structure presents a wealth of opportunities for synthetic innovation. The protocols and potential applications outlined in this guide are intended to provide a solid starting point for researchers looking to leverage this versatile building block. By exploring the reactivity of its nitro, sulfonic acid, hydroxyl, and chloro groups, scientists can unlock new pathways to novel therapeutic agents. The scientific community is encouraged to further investigate the synthetic utility of this promising, yet underutilized, chemical entity.

References

  • A Guide to Benzenesulfonic Acid Uses in Chemical Formulations and Industrial Processes. (2025). Simson-chem. [Link]

  • 3-Chloro-4-hydroxy-5-nitrobenzenesulphonic acid. PubChem Compound Summary for CID 3019238. National Center for Biotechnology Information. [Link]

  • Relevance of phenols in medicinal chemistry, their synthesis and our... (2021). ResearchGate. [Link]

  • Synthesis of Highly Substituted Phenols and Benzenes with Complete Regiochemical Control. (2020). ACS Publications. [Link]

  • A scalable and green one-minute synthesis of substituted phenols. (2020). National Center for Biotechnology Information. [Link]

  • WO2003077894A1 - Fluorine-substituted alkyl phenol compounds and their uses. (2003).
  • orthanilic acid. Organic Syntheses Procedure. [Link]

  • Nitration and Sulfonation Reactions In Electrophilic Aromatic Substitution. (2018). Master Organic Chemistry. [Link]

  • Leveraging 4-Nitrobenzenesulfonic Acid as a Catalyst in Advanced Organic Synthesis. (2025). ningboinno. [Link]

  • Relationship between chlorosulphonation and nitration. (2024). Brainly.in. [Link]

  • The Dinitration of Monosulphonated m- Chlorophenol and the Sulphonation and Subsequent Further Nitration of 3-Chloro-2-. (1930). RSC Publishing. [Link]

  • A practical synthesis of 3-chloro-2,4-difluoro-5- hydroxybenzoic acid. (2020). SAGE Journals. [Link]

  • A simple and efficient synthesis of N-[3-chloro-4-(4-chlorophenoxy)-phenyl]-2-hydroxy-3,5-diiodobenzamide, rafoxanide. (2023). SpringerLink. [Link]

  • Catalytic Reduction of Aromatic Nitro Compounds to Phenylhydroxylamine and Its Derivatives. (2024). MDPI. [Link]

  • Sulphonation of chlorophenol. (2019). Sciencemadness.org. [Link]

  • The Evolving Role of Chemical Synthesis in Antibacterial Drug Discovery. (2014). National Center for Biotechnology Information. [Link]

  • US4217304A - Continuous reduction process. (1980).
  • Novel Acid-Catalyzed Transformation of 1-Benzyl-3-Chloro-5-Hydroxy-4-[(4-Methylphenyl)Sulfanyl]-1,5-Dihydro-2H-Pyrrol-2-One. (2025). MDPI. [Link]

  • US5436370A - Process for the preparation of 3-nitrobenzenesulfonyl chloride. (1995).
  • Carboxylic acid reactions overview. Khan Academy. [Link]

  • 22.10 Reactions of Carboxylic Acids. (2019). Chemistry LibreTexts. [Link]

Sources

Application

Application Note: Advanced Electrophilic Aromatic Ipso-Substitution Strategies for 3-Chloro-4-hydroxy-5-nitrobenzenesulphonic Acid

Target Audience: Researchers, Synthetic Chemists, and Drug Development Professionals Document Type: Technical Application Note & Validated Protocols Executive Summary & Mechanistic Rationale In advanced drug development...

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

Target Audience: Researchers, Synthetic Chemists, and Drug Development Professionals Document Type: Technical Application Note & Validated Protocols

Executive Summary & Mechanistic Rationale

In advanced drug development and complex organic synthesis, the precise functionalization of highly substituted aromatic rings is a critical challenge. The compound 3-chloro-4-hydroxy-5-nitrobenzenesulphonic acid (CAS 83732-61-0) presents a unique structural paradigm [[1]]([Link]). Featuring a strongly activating hydroxyl (-OH) group flanked by deactivating chloro (-Cl) and nitro (-NO₂) groups, the aromatic ring is sterically congested and electronically polarized.

Direct electrophilic aromatic substitution (EAS) at the unsubstituted C2 or C6 positions is thermodynamically and kinetically disfavored. These positions are meta to the strongly activating hydroxyl group, and the ring is overall deactivated by the combined electron-withdrawing effects of the chloro, nitro, and sulphonic acid groups. Furthermore, direct nitration or halogenation of electron-rich phenols often leads to severe oxidative degradation, exothermic runaway, and tar formation .

The Ipso-Substitution Solution: To achieve regioselective functionalization, the most viable EAS pathway is ipso-substitution at the C1 position. The sulphonic acid (-SO₃H) group, positioned para to the hydroxyl group, acts as an exceptional leaving group. It serves as a temporary "protecting and directing" moiety—deactivating the ring just enough to prevent over-oxidation, while ensuring that the incoming electrophile (e.g., NO₂⁺ or Br⁺) exclusively attacks the C1 position . This displacement yields high-purity polysubstituted phenols, such as 2-chloro-4,6-dinitrophenol, which are vital intermediates in the synthesis of disperse dyes and active pharmaceutical ingredients .

Mechanistic Pathway Visualization

The following diagram illustrates the causality of the ipso-substitution cascade. The reaction is driven by the formation of a high-energy Wheland intermediate (sigma complex) at the C1 position, followed by the thermodynamically favorable expulsion of sulphur trioxide (desulphonation) to restore aromaticity.

G A 3-Chloro-4-hydroxy- 5-nitrobenzenesulphonic acid (Substrate) B Electrophilic Attack (NO2+ or Br+) A->B Reagent Addition C Wheland Intermediate (Ipso-Sigma Complex) B->C C1 Attack D Desulphonation (-SO3, -H+) C->D Rearrangement E Target Product (Ipso-Substituted Phenol) D->E Rearomatization

Mechanistic pathway of electrophilic ipso-substitution via a Wheland intermediate.

Validated Synthetic Protocols

The following methodologies are designed as self-validating systems . Each step includes built-in In-Process Controls (IPCs) to ensure the causality of the experimental choices translates to reliable yields.

Protocol A: Regioselective Ipso-Nitration (Synthesis of 2-Chloro-4,6-dinitrophenol)

Objective: Displace the C1 sulphonic acid group with a nitro group using a mixed-acid system.

  • Substrate Dissolution:

    • Action: Suspend 10.0 g of 3-chloro-4-hydroxy-5-nitrobenzenesulphonic acid in 25 mL of concentrated sulphuric acid (H₂SO₄, 98%) in a round-bottom flask equipped with a magnetic stirrer and thermometer.

    • Causality: Sulphuric acid acts as both a solvent and a catalyst. It protonates the incoming nitric acid to generate the active nitronium ion (NO₂⁺) while suppressing the premature aqueous hydrolysis of the sulphonic acid group.

    • Validation Check: The solution must become a homogeneous, viscous pale-yellow liquid. Any remaining solid indicates incomplete dissolution; stir for an additional 15 minutes.

  • Electrophile Addition (0–5 °C):

    • Action: Chill the flask in an ice-salt bath. Dropwise, add 4.5 mL of concentrated nitric acid (HNO₃, 70%) over 30 minutes, maintaining the internal temperature below 5 °C.

    • Causality: The generation of NO₂⁺ and the subsequent electrophilic attack are highly exothermic. Strict low-temperature control prevents oxidative cleavage of the phenol ring and avoids the generation of dangerous NOₓ gas.

    • Validation Check: The reaction mixture will transition to a deep orange hue. A sudden spike in temperature (>10 °C) indicates the addition rate is too fast.

  • Desulphonation & Rearomatization (50 °C):

    • Action: Remove the ice bath and gradually warm the mixture to 50 °C using a water bath. Stir for 1 hour.

    • Causality: While electrophilic attack occurs at low temperatures, the expulsion of the bulky -SO₃H group requires thermal energy to overcome the activation barrier of the Wheland intermediate [[2]]([Link]).

    • Validation Check (IPC): Withdraw a 10 µL aliquot, quench in 1 mL acetonitrile, and analyze via RP-HPLC (C18, 254 nm). The reaction is complete when the substrate peak is <1% relative to the product peak.

  • Isolation & Workup:

    • Action: Pour the reaction mixture slowly over 150 g of crushed ice under vigorous stirring. Filter the resulting precipitate via a Büchner funnel and wash with cold distilled water until the filtrate reaches pH ~4.

    • Causality: The highly substituted 2-chloro-4,6-dinitrophenol is virtually insoluble in cold water, allowing for rapid precipitation and isolation from the acidic mother liquor.

    • Validation Check: Dry the solid in a vacuum oven. The melting point of the isolated light-yellow crystals should be measured; pure 2-chloro-4,6-dinitrophenol exhibits a melting point of 101–109 °C [[3]]().

Protocol B: Regioselective Ipso-Bromination (Synthesis of 4-Bromo-2-chloro-6-nitrophenol)

Objective: Displace the C1 sulphonic acid group with a bromine atom.

  • Substrate Dissolution:

    • Action: Dissolve 10.0 g of the substrate in 40 mL of glacial acetic acid at room temperature.

    • Causality: Acetic acid provides a polar, protic environment that stabilizes the bromonium ion without reacting with it, ensuring smooth electrophilic delivery.

  • Electrophile Addition (20–25 °C):

    • Action: Add a solution of 2.2 mL elemental bromine (Br₂) in 10 mL glacial acetic acid dropwise over 20 minutes.

    • Validation Check: The reaction mixture will initially retain the dark red color of bromine. As the electrophilic addition proceeds, the color will gradually fade to a lighter orange, validating the consumption of the electrophile.

  • Thermal Displacement (60 °C):

    • Action: Heat the mixture to 60 °C for 2 hours.

    • Causality: Sustained heat is required to drive the expulsion of SO₃ and complete the ipso-substitution.

  • Quench & Isolation:

    • Action: Pour the mixture into 200 mL of ice water containing 2.0 g of sodium bisulfite (NaHSO₃). Filter and dry the precipitate.

    • Causality: Sodium bisulfite safely quenches any unreacted Br₂ to prevent over-bromination and eliminate safety hazards during filtration.

Quantitative Data & Process Parameters

The following table summarizes the critical thermodynamic and kinetic parameters for the ipso-substitution workflows, allowing for rapid comparison and scale-up planning.

ParameterProtocol A: Ipso-NitrationProtocol B: Ipso-Bromination
Electrophile Source 70% HNO₃ / Conc. H₂SO₄Br₂ in Glacial Acetic Acid
Active Species Nitronium Ion (NO₂⁺)Bromonium Ion (Br⁺)
Addition Temperature 0–5 °C20–25 °C
Displacement Temperature 50 °C (Hold for 1 hour)60 °C (Hold for 2 hours)
Target Product 2-Chloro-4,6-dinitrophenol4-Bromo-2-chloro-6-nitrophenol
Typical Yield 85–91%78–82%
Primary IPC Method RP-HPLC (C18, 254 nm)RP-HPLC (C18, 280 nm)
Product Appearance Light-yellow crystalline solidPale-orange powder

Sources

Method

preparation of analytical standard solutions of 3-Chloro-4-hydroxy-5-nitrobenzenesulphonic acid

Standard Operating Procedure: Preparation and Validation of Analytical Standard Solutions for 3-Chloro-4-hydroxy-5-nitrobenzenesulphonic Acid Executive Summary & Chemical Profiling The preparation of reliable analytical...

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

Standard Operating Procedure: Preparation and Validation of Analytical Standard Solutions for 3-Chloro-4-hydroxy-5-nitrobenzenesulphonic Acid

Executive Summary & Chemical Profiling

The preparation of reliable analytical standard solutions is the foundational step in quantitative drug development and environmental monitoring. This protocol details the optimized methodology for formulating primary, intermediate, and working standard solutions of 3-Chloro-4-hydroxy-5-nitrobenzenesulphonic acid (CAS: 83732-61-0)[1],[2].

As a Senior Application Scientist, it is critical to understand that protocol design is dictated by the analyte's physicochemical properties. With a molecular weight of 253.62 g/mol [3], this molecule features a highly acidic sulfonic acid group (-SO₃H), a phenolic hydroxyl group (-OH), and electron-withdrawing chloro and nitro groups[1].

Causality in Analytical Design:

  • Solvent Selection (The Esterification Risk): Sulfonic acids are highly hydrophilic. While they dissolve readily in water and primary alcohols (like methanol or ethanol), storing sulfonic acids in protic alcoholic solvents is a critical error. Over time, sulfonic acids react with primary alcohols to form sulfonate esters (e.g., methyl sulfonates), which are known potential genotoxic impurities (PGIs) that degrade the standard's absolute concentration[4],[5]. Therefore, an aprotic organic/aqueous blend—specifically 50:50 Acetonitrile:Water (v/v)—is the scientifically sound choice to ensure both solubility and long-term chemical stability[6].

  • Photostability: The nitro-phenolic chromophore makes the compound highly susceptible to photodegradation. All standard preparations and storage must be conducted using actinic (amber) glassware[6].

  • Ionization Strategy: The sulfonic acid moiety readily deprotonates in solution. For downstream LC-MS/MS validation, negative electrospray ionization (ESI-) is mandatory, targeting the[M-H]⁻ precursor ion at m/z 251.9[1].

Materials and Reagents

  • Analyte: 3-Chloro-4-hydroxy-5-nitrobenzenesulphonic acid reference standard (Certified Purity ≥ 98.0%).

  • Solvents: LC-MS Grade Acetonitrile (ACN) and Ultrapure Water (18.2 MΩ·cm at 25°C).

  • Hardware: Class A Amber Volumetric Flasks (10 mL), amber autosampler vials with PTFE-lined septa, and calibrated positive-displacement pipettes.

  • Equipment: Analytical microbalance (readability 0.01 mg) and a temperature-controlled ultrasonic bath.

Standard Preparation Workflow

G A Weighing & Purity Correction 10.0 mg Standard B Primary Stock Solution 1000 µg/mL in 50:50 ACN:H2O (Amber Flask) A->B Dissolve & Sonicate C Intermediate Solution 100 µg/mL (Serial Dilution) B->C 1:10 Dilution D Working Calibration Standards 0.1 - 10 µg/mL (Matrix-Matched Diluent) C->D Serial Dilution E Storage & Stability -20°C in Amber Vials (Protect from Light) D->E Aliquot & Freeze

Standard preparation workflow for 3-Chloro-4-hydroxy-5-nitrobenzenesulphonic acid.

Step-by-Step Experimental Protocol

Step 1: Purity-Corrected Weighing

Analytical standards are rarely 100.0% pure. Failing to correct for the purity factor (as stated on the Certificate of Analysis) introduces a systematic bias into all downstream quantitative measurements[6].

  • Check the CoA for the exact purity (e.g., 98.5%).

  • Calculate the adjusted mass required to achieve exactly 10.0 mg of the active moiety: Target Mass / Purity = Actual Mass to Weigh (e.g., 10.0 mg / 0.985 = 10.15 mg).

  • Accurately weigh the calculated mass into a static-free weigh boat using an analytical microbalance.

Step 2: Primary Stock Solution Preparation (1000 µg/mL)
  • Quantitatively transfer the weighed powder into a 10 mL Class A amber volumetric flask.

  • Rinse the weigh boat three times with 1.0 mL of LC-MS grade Acetonitrile, transferring all rinses to the flask.

  • Add approximately 3.0 mL of Ultrapure Water.

  • Sonicate the flask for 5 minutes at room temperature. Critical Note: Do not allow the ultrasonic bath to exceed 30°C, as elevated temperatures can induce thermal degradation of the nitro group.

  • Allow the solution to equilibrate to room temperature, then bring to the 10 mL mark using a 50:50 ACN:Water (v/v) mixture[6]. Invert 10 times to ensure absolute homogeneity.

Step 3: Intermediate Stock Preparation (100 µg/mL)
  • Using a calibrated positive-displacement pipette, transfer exactly 1.0 mL of the 1000 µg/mL Primary Stock Solution into a new 10 mL amber volumetric flask.

  • Dilute to the mark with 50:50 ACN:Water (v/v) and invert to mix.

Step 4: Working Standard Serial Dilution

Causality Check: While the stock solution requires 50% ACN for solubility, injecting this high-organic composition directly into a reverse-phase LC system can cause peak splitting (the "solvent effect"). Working standards must be diluted in a matrix-matched diluent (e.g., 90:10 Water:ACN with 0.1% Formic Acid) to ensure optimal peak focusing at the head of the analytical column.

Quantitative Data: Serial Dilution Matrix

The following table summarizes the serial dilution scheme used to generate a standard calibration curve spanning 0.1 to 10.0 µg/mL.

Standard LevelTarget Concentration (µg/mL)Source Solution UsedVolume of Source (mL)Volume of Diluent (mL)Total Volume (mL)
Primary Stock 1000.0Solid StandardN/A (10.0 mg)N/A10.0
Intermediate 100.0Primary Stock1.09.010.0
Cal 5 10.0Intermediate1.09.010.0
Cal 4 5.0Cal 55.05.010.0
Cal 3 1.0Cal 42.08.010.0
Cal 2 0.5Cal 35.05.010.0
Cal 1 0.1Cal 22.08.010.0

Storage, Stability, and Quality Control

  • Short-Term Stability (Autosampler): Working calibration standards (Cal 1 - Cal 5) are stable in the autosampler at 4°C for up to 48 hours. Beyond this window, the risk of hydrolysis or analyte adsorption to the vial walls increases.

  • Long-Term Storage: Primary and Intermediate stock solutions must be aliquoted into tightly sealed amber vials (to prevent solvent evaporation and photodegradation) and stored at -20°C[6]. Under these conditions, aprotic sulfonic acid solutions are generally stable for up to 3 months.

  • Quality Control Verification: Prior to use in critical assays, verify the standard's integrity via LC-MS/MS. Ensure the presence of the [M-H]⁻ ion at m/z 251.9 and monitor for the absence of degradation peaks (such as the loss of the chloro or nitro groups).

References

  • 3-Chloro-4-hydroxy-5-nitrobenzenesulphonic acid | C6H4ClNO6S - PubChem.nih.gov.
  • 3-Chloro-4-hydroxy-5-nitrobenzenesulfonic acid - CAS Common Chemistry.cas.org.
  • 3-CHLORO-4-HYDROXY-5-NITROBENZENESULPHONIC ACID - gsrs.nih.gov.
  • Analytical Method for the Determination of MKH 6562 and metabolites NODT, sulfonic acid, and sulfonamide in Soil by - EPA.epa.gov.
  • Solutions for Pharmaceutical Impurities - Shimadzu.shimadzu.com.
  • Quantitative Determination of Four Potential Genotoxic Impurities in the Active Pharmaceutical Ingredients in TSD-1 Using UPLC-MS/MS - PMC.nih.gov.

Sources

Technical Notes & Optimization

Troubleshooting

Technical Support Center: Solubilization Strategies for 3-Chloro-4-hydroxy-5-nitrobenzenesulphonic Acid

Welcome to the Technical Support Center. This guide provides advanced troubleshooting and validated methodologies for formulating and solubilizing 3-Chloro-4-hydroxy-5-nitrobenzenesulphonic acid in organic media.

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

Welcome to the Technical Support Center. This guide provides advanced troubleshooting and validated methodologies for formulating and solubilizing 3-Chloro-4-hydroxy-5-nitrobenzenesulphonic acid in organic media. Designed for researchers and drug development professionals, this document bridges the gap between theoretical physical chemistry and practical benchtop execution.

Core Problem Analysis: The Causality of Insolubility

3-Chloro-4-hydroxy-5-nitrobenzenesulphonic acid is a highly functionalized aromatic compound[1]. While the chloro and nitro groups impart some lipophilic and electron-withdrawing characteristics, the presence of the sulfonic acid (-SO₃H) group dominates its physicochemical profile. Sulfonic acids are exceptionally strong acids that exist as highly polar species or zwitterions[2].

In non-polar or moderately polar organic solvents (e.g., dichloromethane, hexane, ethyl acetate), the sulfonate groups form rigid intermolecular hydrogen-bonding networks and strong dipole-dipole aggregates, rendering the free acid practically insoluble[2]. Overcoming this requires either disrupting these networks with highly polar aprotic solvents or chemically masking the charge via lipophilic salt formation[3].

Troubleshooting Guide & FAQs

Q1: I am trying to dissolve 3-Chloro-4-hydroxy-5-nitrobenzenesulphonic acid in dichloromethane (DCM) for a synthesis step, but it forms a suspension. Why is this happening? A: DCM is a moderately polar, aprotic solvent that lacks the hydrogen-bond accepting capability required to solvate the highly polar -SO₃H and -OH groups. The compound's intermolecular forces (hydrogen bonding and ionic aggregation) are stronger than the solute-solvent interactions. To proceed in DCM, you must convert the free acid into a lipophilic salt to shield the polar sulfonate core[4].

Q2: How does lipophilic salt formation improve organic solubility? A: By reacting the sulfonic acid with a bulky aliphatic amine base, such as tetrabutylammonium hydroxide (TBA-OH), you replace the labile proton with a large[N(C₄H₉)₄]⁺ cation[4]. The four butyl chains create a hydrophobic "shell" around the anionic sulfonate group. This steric bulk prevents the sulfonate anions from aggregating and allows the alkyl chains to interact favorably with organic solvents via van der Waals dispersion forces, dramatically increasing lipid and organic solubility[3].

Q3: If I cannot alter the compound into a salt due to downstream assay constraints, what are my solvent alternatives? A: If the free acid form must be maintained, you must use polar aprotic solvents with high dielectric constants and strong hydrogen-bond accepting properties. Dimethyl sulfoxide (DMSO) or N,N-Dimethylformamide (DMF) are optimal. These solvents can directly coordinate with the acidic proton and the sulfonate oxygen atoms, effectively breaking the intermolecular aggregates.

Quantitative Solubility Matrix

The following table summarizes the expected solubility profiles of the free acid versus its tetrabutylammonium (TBA) salt across various solvent classes to guide your experimental design.

Solvent ClassRepresentative SolventFree Acid SolubilityTBA-Salt SolubilityPrimary Solvation Mechanism (Salt)
Non-Polar Hexane, TolueneInsolubleSparingly SolubleWeak van der Waals interactions
Moderately Polar Dichloromethane (DCM)InsolubleHighly Soluble Ion-pair stabilization & dispersion
Polar Aprotic DMSO, DMFHighly Soluble Highly Soluble Strong dipole-ion interactions
Polar Protic Methanol, WaterHighly Soluble SolubleHydrogen bonding

Process Visualization

Solubilization Start 3-Chloro-4-hydroxy-5-nitrobenzenesulphonic acid (Insoluble in Organic Media) Path1 Direct Solvation Strategy Start->Path1 Path2 Lipophilic Salt Formation Start->Path2 Solvent Use Polar Aprotic Solvents (DMSO, DMF) Path1->Solvent Amine Add Tetrabutylammonium Hydroxide (TBA-OH) Path2->Amine End1 Solubilized Free Acid Solvent->End1 Disrupts H-Bonds IonPair Formation of TBA-Sulfonate Ion Pair (Charge Shielding) Amine->IonPair Acid-Base Neutralization Extract Lyophilization & Extraction (DCM, THF, EtOAc) IonPair->Extract End2 Solubilized Lipophilic Salt Extract->End2 Enhanced van der Waals

Workflow for solubilizing polar sulfonic acids via direct solvation or lipophilic salt formation.

Self-Validating Experimental Protocols

Protocol 1: Synthesis and Isolation of the Tetrabutylammonium (TBA) Salt

This protocol utilizes an acid-base neutralization strategy to generate a lipophilic ion pair, followed by a solvent-swap validation step to ensure purity and successful conversion.

Materials Required:

  • 3-Chloro-4-hydroxy-5-nitrobenzenesulphonic acid (Free acid)

  • Tetrabutylammonium hydroxide (TBA-OH), 1.0 M in Methanol

  • Methanol (LC-MS grade)

  • Dichloromethane (DCM) (Anhydrous)

Step-by-Step Methodology:

  • Initial Dissolution: Suspend 10 mmol of the free acid in 20 mL of methanol. Stir at room temperature until fully dissolved. (Causality: Methanol acts as a polar protic medium capable of solvating the free acid prior to reaction).

  • Titration: Slowly add the 1.0 M TBA-OH solution dropwise while monitoring the pH with a calibrated glass electrode.

  • Neutralization Endpoint: Stop the addition when the pH stabilizes between 7.0 and 7.2 (approximately 10 mL of TBA-OH). (Validation Check: Achieving a neutral pH confirms a 1:1 stoichiometric conversion without excess TBA-OH, which would contaminate the final product and alter downstream lipophilicity).

  • Solvent Evaporation: Transfer the solution to a rotary evaporator and remove the methanol under reduced pressure (40°C, 150 mbar) until a viscous oil or crystalline solid remains.

  • Self-Purifying Extraction (Validation Step): Add 30 mL of anhydrous DCM to the residue and stir vigorously.

    • (Validation Check: The successfully formed TBA-salt will dissolve completely, yielding a clear solution. Any unreacted free acid or inorganic impurities will remain as an insoluble suspension).

  • Isolation: Filter the DCM solution through a 0.22 µm PTFE syringe filter to remove any insoluble particulates. Concentrate the filtrate under vacuum to yield the pure, organically soluble TBA-salt of the compound.

Protocol 2: Shake-Flask Solubility Assessment

To empirically determine the solubility limit of your newly synthesized lipophilic salt in a target organic solvent.

  • Preparation: Add an excess amount (e.g., 500 mg) of the TBA-salt to a 10 mL glass vial containing 5 mL of the target solvent (e.g., DCM or THF).

  • Equilibration: Seal the vial and place it in a thermostated shaker bath at 25°C. Agitate at 200 RPM for 48 hours. (Causality: 48 hours ensures thermodynamic equilibrium is reached between the solid phase and the solvated ions).

  • Phase Separation: Remove the vial and allow the undissolved solid to settle for 2 hours, or centrifuge at 5000 RPM for 10 minutes.

  • Quantification: Carefully aspirate 1 mL of the clear supernatant. Dilute appropriately in a compatible solvent and quantify the concentration via HPLC-UV (monitoring the nitro-aromatic chromophore at ~280-300 nm).

Sources

Optimization

Technical Support Center: Crystallization &amp; Purification of 3-Chloro-4-hydroxy-5-nitrobenzenesulphonic Acid (CHNSA)

Welcome to the technical support center for the isolation and purification of 3-Chloro-4-hydroxy-5-nitrobenzenesulphonic acid (CAS: 83732-61-0)[1],[2]. This highly functionalized aromatic compound presents unique thermod...

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

Welcome to the technical support center for the isolation and purification of 3-Chloro-4-hydroxy-5-nitrobenzenesulphonic acid (CAS: 83732-61-0)[1],[2]. This highly functionalized aromatic compound presents unique thermodynamic and kinetic challenges during downstream processing. Due to the highly polar sulfonic acid group, CHNSA is notoriously difficult to crystallize as a free acid and is prone to trapping impurities[3].

This guide provides field-proven, self-validating methodologies to troubleshoot phase separations, optimize crystallization conditions, and achieve >98% purity.

Purification Logic & Workflow

CHNSAPurification A Crude CHNSA (Aqueous Phase) B Liquid-Liquid Extraction (pH 1.0, Remove Organics) A->B C Salting Out (Add NaCl at 0-5 °C) B->C D Oiling Out (Metastable Phase) C->D High Supersaturation E Filtration (Isolate Na-Salt) C->E Controlled Nucleation D->C Seed & Shear F Solvent-Antisolvent Recrystallization E->F G Pure CHNSA Na-Salt (>98% Purity) F->G

Caption: Workflow for the isolation and purification of CHNSA via salting-out and solvent-antisolvent recrystallization.

Troubleshooting & FAQs

Q1: My CHNSA preparation consistently yields a dark, viscous syrup instead of a crystalline solid. How do I induce crystallization? Causality: Free aromatic sulfonic acids are highly hygroscopic. The strong hydrogen-bonding network with water depresses the melting point of the solute-solvent mixture below ambient temperature, resulting in a liquid-liquid phase separation ("oiling out") rather than solid-liquid crystallization[3]. Solution: Do not attempt to isolate the free acid. Instead, convert it to a sodium or ammonium salt. The ionic lattice of the sodium sulfonate salt has a significantly higher lattice energy, which overcomes the hygroscopic depression and drives solid crystal formation[4]. Use the "salting out" technique described in Protocol 1.

Q2: During salting out, the product still "oils out" before solidifying, trapping impurities in the matrix. How can I prevent this? Causality: Oiling out during salt formation occurs when the supersaturation level is generated too rapidly at a temperature above the melting point of the metastable phase. Dumping salt into the reactor causes localized spikes in ionic strength, forcing the product out as a liquid before crystal nuclei can form. Solution: Lower the supersaturation generation rate. Add the NaCl brine dropwise under high shear stirring while maintaining strict temperature control (0–5 °C). If oiling out still occurs, seed the mixture with pure CHNSA sodium salt crystals just before reaching the cloud point to provide immediate nucleation sites.

Q3: How do I separate CHNSA from unreacted starting materials (e.g., chlorophenols) or non-sulfonated byproducts? Causality: Non-sulfonated impurities lack the highly polar −SO3​H group. The pKa of the sulfonic acid is < 0, while the phenolic −OH is weakly acidic. Solution: Exploit this pKa differential. Adjust the aqueous reaction mixture to exactly pH 1.0. At this pH, the sulfonic acid remains fully ionized and water-soluble, while less acidic organic impurities remain fully protonated and lipophilic. Extract the aqueous layer with an organic solvent (e.g., ethyl acetate) to wash away these impurities before attempting to crystallize the CHNSA.

Q4: What is the optimal solvent system for the final polishing (recrystallization) of the CHNSA sodium salt? Causality: The sodium salt of CHNSA is highly soluble in water but practically insoluble in low-dielectric organic solvents[5]. Solution: Utilize a solvent-antisolvent system (Water/Ethanol or Water/Acetone). By dissolving the crude salt in a minimal amount of hot water and titrating in hot ethanol, you precisely lower the dielectric constant of the medium. This smoothly decreases solubility, allowing for controlled supersaturation and the growth of highly pure crystals[5].

Experimental Protocols
Protocol 1: Isolation via "Salting-Out" (Self-Validating)

Objective: Isolate crude CHNSA as a solid sodium salt while rejecting lipophilic impurities.

  • pH Adjustment & Washing: Dilute the crude aqueous sulfonation mixture with distilled water. Using a calibrated pH probe, carefully add 1M NaOH or 1M HCl until the pH is exactly 1.0 .

    • Validation Check: Extract a 1 mL aliquot with 1 mL of ethyl acetate. Spot the organic layer on a TLC plate. If significant UV-active spots appear, proceed to step 2. If not, the mixture is free of lipophilic organics.

  • Organic Extraction: Wash the aqueous phase with 3 volumes of ethyl acetate. Discard the organic layers. Retain the aqueous layer containing the ionized CHNSA.

  • Salting Out: Cool the aqueous layer to 0–5 °C in an ice bath under vigorous mechanical stirring. Slowly add a saturated aqueous NaCl solution dropwise[4].

  • Nucleation Control: Monitor the solution closely. Stop the NaCl addition the moment persistent turbidity (the cloud point) is observed.

    • Validation Check: If the turbidity coalesces into droplets on the flask wall (oiling out), immediately stop addition, add 5% v/v distilled water to redissolve the oil, and drop the temperature further before resuming.

  • Isolation: Allow the mixture to stir at 0 °C for 2 hours to maximize crystal yield. Filter the resulting paste under a vacuum and wash with ice-cold 10% NaCl solution[4].

Protocol 2: Solvent-Antisolvent Recrystallization

Objective: Polish the crude CHNSA sodium salt to >98% purity.

  • Dissolution: Transfer the crude CHNSA sodium salt to a round-bottom flask. Add the absolute minimum volume of boiling distilled water required to achieve complete dissolution.

  • Antisolvent Addition: Maintain the solution at 80 °C. Slowly add hot absolute ethanol (antisolvent) dropwise while stirring[5].

  • Cloud Point Targeting: Cease ethanol addition immediately when the solution exhibits a faint, persistent opalescence (cloud point).

    • Validation Check: If the solution turns completely opaque or milky instantly, you have overshot the metastable zone. Add hot water dropwise until the solution is clear again, then repeat step 2 more slowly.

  • Controlled Cooling: Remove the flask from the heat source. Allow it to cool ambiently to room temperature over 4 hours, then transfer to a 4 °C refrigerator overnight.

  • Harvesting: Filter the purified crystals, wash with ice-cold absolute ethanol, and dry under a vacuum at 40 °C to constant weight.

Quantitative Data & Physicochemical Profile
ParameterValue / CharacteristicMechanistic Implication for Purification
Molecular Formula C6​H4​ClNO6​S [1]High heteroatom count dictates a complex hydrogen-bonding network.
Molecular Weight 253.62 g/mol [1]Essential for calculating exact stoichiometric equivalents for salt conversion.
pKa1​ (Sulfonic Acid) <0 (Strong Acid)Remains ionized at highly acidic pH, allowing separation from weak acids.
pKa2​ (Phenolic OH) ∼5.0−6.0 Lowered by electron-withdrawing −NO2​ and −Cl groups; avoid basic pH during extraction to prevent co-ionization.
Free Acid State Hygroscopic Syrup / OilUnsuitable for direct isolation due to extreme water affinity[3].
Sodium Salt State Crystalline SolidHigh lattice energy forces solid-state precipitation during salting out[4].
References
  • PubChem. "3-Chloro-4-hydroxy-5-nitrobenzenesulphonic acid". National Institutes of Health. URL:[Link]

  • CAS Common Chemistry. "3-Chloro-4-hydroxy-5-nitrobenzenesulfonic acid". American Chemical Society. URL:[Link]

  • Lindberg, B. "Preparation and Purification of Aromatic Sodium Sulfinates". Acta Chemica Scandinavica. URL:[Link]

  • Scribd. "Synthesis of 3-Nitrobenzenesulfonic Acid". Scribd. URL:[Link]

Sources

Troubleshooting

handling and storage best practices to prevent 3-Chloro-4-hydroxy-5-nitrobenzenesulphonic acid oxidation

A Guide to Preventing Oxidation and Ensuring Experimental Integrity Welcome to the technical support guide for 3-Chloro-4-hydroxy-5-nitrobenzenesulphonic acid. As Senior Application Scientists, we understand that the sta...

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

A Guide to Preventing Oxidation and Ensuring Experimental Integrity

Welcome to the technical support guide for 3-Chloro-4-hydroxy-5-nitrobenzenesulphonic acid. As Senior Application Scientists, we understand that the stability and purity of your reagents are paramount to achieving reproducible and accurate experimental results. This guide provides in-depth, field-proven insights into the best practices for handling and storing this compound to prevent its primary mode of degradation: oxidation.

The unique structure of 3-Chloro-4-hydroxy-5-nitrobenzenesulphonic acid, incorporating a phenolic hydroxyl group, a nitro group, and a sulfonic acid moiety, makes it susceptible to specific environmental factors.[1][2] Understanding these vulnerabilities is the first step toward effective preservation. This guide is structured to provide not just procedural steps, but the scientific rationale behind them, empowering you to maintain the integrity of your compound from receipt to disposal.

Chemical Profile and Structure

3-Chloro-4-hydroxy-5-nitrobenzenesulphonic acid is a multifaceted organic compound whose stability is dictated by its functional groups.

PropertyValueSource
Molecular Formula C₆H₄ClNO₆S[1][2]
Molecular Weight 253.62 g/mol [1][2]
IUPAC Name 3-chloro-4-hydroxy-5-nitrobenzenesulfonic acid[1]
CAS Number 83732-61-0[1]
Appearance Typically a solid[3]

The key to its handling lies in recognizing the reactivity of the phenolic hydroxyl group, which is the primary site for oxidation.

Caption: Chemical structure with key functional groups highlighted.

Core Principles of Oxidation Prevention

Oxidation of 3-Chloro-4-hydroxy-5-nitrobenzenesulphonic acid is primarily driven by four external factors. Mitigating these is essential for long-term stability.

compound 3-Chloro-4-hydroxy- 5-nitrobenzenesulphonic acid light_sol Store in Amber Vials or Opaque Containers compound->light_sol air_sol Store Under Inert Atmosphere (N₂/Ar) compound->air_sol heat_sol Refrigerate (2-8°C) Avoid Heat Sources compound->heat_sol contaminants_sol Segregate Storage Use Clean Glassware compound->contaminants_sol light Light (UV/Visible) light->compound causes Photodegradation light->light_sol air Air (Oxygen) air->compound causes Oxidation air->air_sol heat Heat heat->compound accelerates Degradation heat->heat_sol contaminants Incompatible Chemicals (Oxidizers, Bases) contaminants->compound catalyzes Reaction contaminants->contaminants_sol

Caption: Key environmental factors leading to oxidation and their mitigation.

Frequently Asked Questions (FAQs)
Storage

Q1: What are the optimal storage conditions for the solid compound?

A1: To maximize shelf-life and prevent degradation, the solid compound should be stored under a combination of controlled conditions. The key is to protect it from light, air, and heat.[4]

ParameterRecommendationRationale
Temperature 2-8°CLower temperatures slow the rate of chemical degradation. Use a refrigerator specifically designed for chemical storage.[5][6]
Atmosphere Inert Gas (Nitrogen or Argon)The phenolic group is susceptible to oxidation by atmospheric oxygen. Storing under an inert atmosphere minimizes this risk, especially for long-term storage.[7][8][9]
Light Protect from LightPhenolic and nitroaromatic compounds can be light-sensitive. Store the compound in an amber glass bottle or an opaque container to prevent photodegradation.[10][11]
Location Cool, Dry, Well-Ventilated AreaStore in a designated chemical storage area away from heat sources and incompatible materials.[7][12]

Q2: I've received the compound in a standard clear container. What should I do?

A2: If the manufacturer's container is not amber or opaque, you should take immediate steps to protect it from light. The simplest method is to wrap the container securely in aluminum foil.[11] For long-term storage, consider transferring the compound to a properly labeled amber glass vial inside a glove box or under a gentle stream of inert gas to also protect it from air.

Q3: Can I store this compound in a standard laboratory freezer (-20°C)?

A3: While lower temperatures generally slow degradation, freezing is not always better and is not typically required unless specified by the manufacturer. Some compounds can undergo physical changes upon freezing and thawing that may affect their quality. Storing at 2-8°C is the standard and recommended practice.[13]

Handling

Q4: What precautions should I take when weighing and handling the solid compound?

A4: Due to its sensitivity to air, handling should be performed as quickly as possible. For routine, non-critical applications, weighing on an analytical balance in the open may be acceptable if done swiftly. For high-purity applications or long-term use, it is best practice to handle the compound in an inert atmosphere, such as inside a nitrogen-filled glove box.[8] Always wear appropriate Personal Protective Equipment (PPE), including gloves, safety goggles, and a lab coat, as sulfonic acids can be corrosive and irritating.[14][15]

Q5: What is the best way to prepare a stock solution?

A5: When preparing a stock solution, the goal is to minimize exposure to air and light. Use a deoxygenated solvent if possible (see Experimental Protocols). Prepare the solution in an amber volumetric flask or a clear flask wrapped in foil. After dissolving the compound, blanket the headspace of the container with nitrogen or argon before sealing.[10][16] Store the solution under the same recommended conditions as the solid (refrigerated and protected from light).

Stability and Degradation

Q6: How can I tell if my compound has started to oxidize or degrade?

A6: The most common sign of oxidation in phenolic compounds is a change in color.[9] Fresh, high-purity 3-Chloro-4-hydroxy-5-nitrobenzenesulphonic acid should have a consistent appearance. The development of a yellow, brown, or pinkish hue is a strong indicator of the formation of oxidized, quinone-like impurities. For solutions, the appearance of a new color or precipitate can also signal degradation.[10]

Q7: My solid compound has turned slightly pink, but it's still within the expiration date. Can I still use it?

A7: A slight color change indicates that some level of oxidation has occurred. Whether it is still usable depends entirely on your application. For highly sensitive quantitative assays (e.g., HPLC standards, drug development), the presence of impurities could compromise your results. In this case, using a fresh, pure lot is strongly recommended. For less sensitive, qualitative applications, it may still be acceptable. When in doubt, perform a quality control check, such as running an HPLC analysis, to assess its purity.[17][18]

Q8: What is the expected shelf life of this compound?

A8: The shelf life varies depending on purity and storage conditions.[7] When stored unopened in its original packaging under the recommended conditions (2-8°C, dark, dry), it should remain stable for the duration specified by the manufacturer. Once the container is opened, the risk of degradation increases due to exposure to atmospheric oxygen and moisture. It is good practice to date the container upon opening and to use it within 6-12 months, periodically checking for any visual signs of degradation.[4]

Troubleshooting Guide

This section addresses specific problems you might encounter and provides a logical workflow for diagnosing the issue.

start Observation: Compound or solution shows anomaly (e.g., color change, precipitate, inconsistent results) check_storage 1. Review Storage Conditions - Temp (2-8°C)? - Protected from light? - Container sealed? start->check_storage check_handling 2. Review Handling Procedures - Exposed to air for long periods? - Contaminated glassware used? check_storage->check_handling check_age 3. Check Compound Age - Past manufacturer's expiry? - Opened >12 months ago? check_handling->check_age decision Is degradation likely? check_age->decision action_qc Action: Perform QC Analysis (e.g., HPLC, LC-MS) to confirm purity and identity. decision->action_qc Unsure action_discard Action: Discard and Use New Lot Follow institutional guidelines for chemical waste disposal. decision->action_discard Yes action_review_protocol Action: Review and Optimize Handling/Storage Protocol to prevent future issues. decision->action_review_protocol No, seek other causes action_qc->action_discard Fails QC action_discard->action_review_protocol

Caption: A logical workflow for troubleshooting compound degradation issues.

Experimental Protocols
Protocol 1: Preparation of an Oxygen-Free Stock Solution

This protocol details the best practices for preparing a stock solution to minimize oxidation, ensuring its suitability for sensitive applications.

Objective: To prepare a 10 mM stock solution of 3-Chloro-4-hydroxy-5-nitrobenzenesulphonic acid in a deoxygenated solvent.

Materials:

  • 3-Chloro-4-hydroxy-5-nitrobenzenesulphonic acid (solid)

  • High-purity solvent (e.g., HPLC-grade water or buffer)

  • Amber glass volumetric flask with a ground glass stopper or screw cap with a PTFE liner

  • Source of high-purity Nitrogen (N₂) or Argon (Ar) gas with a regulator and tubing

  • Schlenk flask (optional, for solvent deoxygenation)

  • Analytical balance

  • Syringes and needles

Methodology:

  • Solvent Deoxygenation (Freeze-Pump-Thaw Method):

    • Place the desired volume of solvent into a Schlenk flask.

    • Freeze the solvent by immersing the flask in liquid nitrogen until completely solid.

    • With the solvent frozen, open the flask to a high vacuum line and evacuate for 3-5 minutes.

    • Close the flask to the vacuum and allow the solvent to thaw completely.

    • Repeat this freeze-pump-thaw cycle at least three times to ensure the removal of dissolved oxygen.[19]

    • After the final cycle, backfill the flask with N₂ or Ar gas.

  • Weighing the Compound:

    • Calculate the mass of the solid required for your desired concentration and volume.

    • If possible, perform this step in a glove box. If not, weigh the compound quickly on an analytical balance and immediately close the container to minimize air exposure.

  • Dissolution:

    • Transfer the weighed solid to your amber volumetric flask.

    • Using a cannula or a syringe, transfer the deoxygenated solvent from the Schlenk flask into the volumetric flask containing the solid.

    • Gently swirl or sonicate the flask until the solid is completely dissolved.

  • Final Preparation and Storage:

    • Once dissolved, bring the solution to the final volume with the deoxygenated solvent.

    • Before sealing the flask, gently bubble N₂ or Ar gas through the solution for 1-2 minutes or flush the headspace of the flask with the inert gas.

    • Seal the flask tightly. Wrap the stopper/cap junction with Parafilm® for an extra barrier.

    • Label the flask clearly with the compound name, concentration, solvent, and preparation date.[20]

    • Store the solution in a refrigerator at 2-8°C.[10]

References
  • Benchchem. (n.d.). Technical Support Center: Safe Handling and Storage of Nitroaromatic Compounds.
  • NetRegs. (n.d.). Temperature controlled chemical storage.
  • Guide to Safe Chemical Storage: Best Practices for the Industry. (2024, June 20). Chemical Processing.
  • National Center for Biotechnology Information. (n.d.). PubChem Compound Summary for CID 3019238, 3-Chloro-4-hydroxy-5-nitrobenzenesulphonic acid.
  • Augspurger, A., & Perriello, R. (n.d.). Best Practices for Proper Chemical Storage. The Synergist.
  • Chemistry Stack Exchange. (2023, November 4).
  • Ossila. (n.d.). Air Sensitive Compounds.
  • ALWSCI. (2026, February 24).
  • Storemasta. (2026, January 7).
  • Labtag Blog. (2024, October 31). 5 Tips for Handling Photosensitive Reagents.
  • Cleveland State University. (2018, May 15). Practices for Proper Chemical Storage.
  • Air Science. (2020, August 8). How to Safely Store Chemicals.
  • Jenkins, T.F., et al. (1994).
  • Fisher Scientific. (2021, May 15).
  • Global Substance Registration System. (n.d.). 3-CHLORO-4-HYDROXY-5-NITROBENZENESULPHONIC ACID.
  • Capital Resin Corporation. (2022, September 13). Strategies for the Safe Handling of Sulfonic Acid.
  • Capital Resin Corporation. (2025, September 26). Understanding 7 Key Properties of Sulfonic Acid.
  • Benchchem. (n.d.). Technical Support Center: Safe Handling and Storage of Nitro Compounds.
  • Moravek, Inc. (2023, October 23). A Beginner's Guide to Chemical Storage Best Practices.
  • Biodeg.co.uk. (n.d.).
  • Environmental Health & Safety, University of Washington. (n.d.).
  • European Chemicals Agency. (n.d.).
  • Wipf Group, University of Pittsburgh. (n.d.). Chem 1140; Techniques for Handling Air-Sensitive Compounds.
  • Department of Chemistry, University of Rochester. (n.d.). How to Store Reagents.
  • SIELC Technologies. (2018, May 16). 3-Chloro-4-hydroxy-5-nitrobenzenesulphonic acid.
  • MSDS. (2018, June 17). SULPHONIC ACID, 90%.
  • Shell. (2022, December). Phenol Product Stewardship Summary.
  • Ju, K.-S., & Parales, R. E. (2010). Nitroaromatic Compounds, from Synthesis to Biodegradation. Microbiology and Molecular Biology Reviews, 74(2), 250–272.
  • HoriazonChemical. (2025, July 23). Proper Storage and Handling of Methanesulfonic Acid (MSA).
  • Benchchem. (n.d.). Furan-2-Sulfonic Acid: A Technical Guide to Safe Storage and Handling.
  • Thermo Fisher Scientific. (2025, September 6). SAFETY DATA SHEET - 4-Chloro-3-nitrobenzoic acid.
  • SynQuest Labs. (n.d.).
  • New Jersey Department of Health. (n.d.). Phenol - Hazardous Substance Fact Sheet.
  • Spain, J. C. (1995). Bacterial degradation of nitroaromatic compounds. Annual review of microbiology, 49(1), 523-555.
  • Ajithkumar, P. V., et al. (2000). Pathways for 3-chloro- and 4-chlorobenzoate degradation in Pseudomonas aeruginosa 3mT. PubMed.
  • LookChem. (n.d.). Cas 121-18-6,4-Chloro-3-nitrobenzenesulfonic acid.
  • Park, H. S., et al. (2000). Degradation of Chloronitrobenzenes by a Coculture of Pseudomonas putida and a Rhodococcus sp. Applied and environmental microbiology, 66(10), 4547-4551.
  • Lucarini, M., et al. (1996). Reactivity of Substituted Phenols Toward Alkyl Radicals. The Journal of Organic Chemistry, 61(26), 9259-9263.
  • Arora, P. K., et al. (2016). Biochemical Characterization of 3-Methyl-4-nitrophenol Degradation in Burkholderia sp. Strain SJ98. Frontiers in microbiology, 7, 778.
  • Sigma-Aldrich. (n.d.). Phenol Sigma Ultra Product Number P 5566.
  • World Dye Variety. (2013, January 16). 3-Amino-5-chloro-4-hydroxybenzenesulfonic acid.
  • Mistry, A. G., et al. (1986). Oxidation reduction reactions involving nitro groups in trifluoromethanesulfonic acid. Part 2. The reactions of chloromethylbenzenes with aromatic nitro Compounds. Journal of the Chemical Society, Perkin Transactions 2, 1269-1275.
  • Onodera, T., et al. (2012).
  • Arora, P. K. (2015). Bacterial degradation pathway for 2-chloro-5-nitrophenol.
  • Inxight Drugs. (n.d.). 3-CHLORO-4-METHYL-5-NITROBENZENESULFONIC ACID.

Sources

Optimization

Technical Support Center: Safe Scale-Up of 3-Chloro-4-hydroxy-5-nitrobenzenesulfonic Acid

Welcome to the Technical Support Center. As a Senior Application Scientist, I frequently consult on the scale-up bottlenecks associated with highly functionalized benzenesulfonic acids.

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

Welcome to the Technical Support Center. As a Senior Application Scientist, I frequently consult on the scale-up bottlenecks associated with highly functionalized benzenesulfonic acids. The synthesis of 3-Chloro-4-hydroxy-5-nitrobenzenesulfonic acid (CAS: 83732-61-0)[1] requires a precise three-step sequence: sulfonation, nitration, and chlorination.

Transitioning this workflow from the bench to the pilot plant introduces severe thermal, kinetic, and regioselective challenges. This guide is designed to provide drug development professionals and chemical engineers with field-proven troubleshooting insights, causality-driven explanations, and self-validating protocols to ensure safe and high-yield production.

Synthesis Workflow & Mechanistic Pathway

Synthesis Phenol Phenol (Starting Material) Sulfonation Sulfonation (H₂SO₄) Thermodynamic Control (100°C) Phenol->Sulfonation Intermediate1 4-Hydroxybenzenesulfonic Acid (Para-isomer) Sulfonation->Intermediate1  Yield >90% Nitration Nitration (HNO₃/H₂SO₄) Exothermic Control (0-5°C) Intermediate1->Nitration Intermediate2 4-Hydroxy-3-nitrobenzenesulfonic Acid Nitration->Intermediate2  Strict Temp Control Chlorination Chlorination (SO₂Cl₂) Regioselective Substitution Intermediate2->Chlorination Product 3-Chloro-4-hydroxy-5-nitrobenzenesulfonic acid (Target API Intermediate) Chlorination->Product  High Regioselectivity

Fig 1. Sequential synthesis workflow highlighting thermodynamic and kinetic control points.

Troubleshooting & FAQs

Phase 1: Sulfonation (Phenol → 4-Hydroxybenzenesulfonic Acid)

Q: Our scale-up batches show high levels of the ortho-isomer (2-hydroxybenzenesulfonic acid) instead of the required para-isomer. How do we correct this? A: This is a classic manifestation of kinetic versus thermodynamic control. Sulfonation of phenol at low temperatures (e.g., 5–10°C) yields the ortho-isomer because it has a lower activation energy, making it the kinetic product[2]. However, this reaction is reversible. To correct this, you must elevate the reactor temperature to 100°C. The added thermal energy overcomes the kinetic barrier, allowing the system to reach thermodynamic equilibrium, which heavily favors the sterically unhindered and more stable para-isomer[2].

Phase 2: Nitration (The Critical Safety Bottleneck)

Q: During the nitration of 4-hydroxybenzenesulfonic acid, we experienced a rapid pressure increase and temperature spike. What causes this, and how can we prevent thermal runaway? A: Nitration of aromatic compounds is notoriously exothermic. More critically, the presence of sulfuric acid (from the prior step or the mixed acid) severely depresses the thermal stability of the resulting nitrocompounds[3][4]. If the internal temperature exceeds 10°C, the reaction can enter an autocatalytic decomposition phase, leading to thermal runaway and potential detonation[4]. To prevent this at scale:

  • Never add the substrate to the acid; instead, dose the nitrating agent continuously into the cooled substrate.

  • Maintain the reaction mass strictly between 0°C and 5°C using a high-capacity cryostat.

  • Ensure high agitation rates to eliminate localized "hot spots" where autocatalysis typically initiates.

Q: We are seeing a sticky, "black tar" forming during nitration, significantly reducing our yield. What is happening? A: "Black tar" is a common byproduct of the oxidative degradation of phenols by nitric acid[5]. This occurs when the local concentration of nitric acid is too high relative to the substrate, leading to over-oxidation rather than electrophilic substitution. To mitigate this, dilute the nitric acid with glacial acetic acid or use a pre-mixed nitrating acid (HNO₃/H₂SO₄) added dropwise under vigorous stirring[5][6].

Phase 3: Chlorination (Regioselective Substitution)

Q: How do we prevent over-chlorination or substitution at the wrong position during the final step? A: The regioselectivity of 4-hydroxy-3-nitrobenzenesulfonic acid is inherently self-directing. The hydroxyl group (-OH) at position 4 is strongly activating and ortho/para directing. The para position (C1) is blocked by the sulfonic acid group. The ortho positions are C3 and C5. Since C3 is already occupied by the nitro group, electrophilic chlorination is exclusively directed to the C5 position. Using Sulfuryl Chloride (SO₂Cl₂) at 20-25°C provides a mild, easily scalable chlorination method compared to handling Cl₂ gas.

Safety Logic & Runaway Prevention

SafetyLogic Heat Exothermic Nitration Heat Generation Cooling Active Cryogenic Cooling & Controlled Dosing Heat->Cooling TempSpike Temperature > 10°C (Cooling Failure) Cooling->TempSpike Capacity Exceeded Safe Stable Nitro-Intermediate Formation Cooling->Safe Adequate Capacity Runaway Autocatalytic Decomposition TempSpike->Runaway Thermal Runaway

Fig 2. Logical relationship between cooling failure and autocatalytic decomposition during nitration.

Quantitative Data Summaries

Table 1: Thermodynamic vs. Kinetic Parameters for Phenol Sulfonation

ParameterKinetic Control PhaseThermodynamic Control Phase
Target Temperature 5–10°C100°C
Primary Isomer Formed Ortho (2-hydroxybenzenesulfonic acid)Para (4-hydroxybenzenesulfonic acid)
Activation Energy LowerHigher
System Stability ReversibleHighly Stable

Table 2: Safety & Reaction Parameters for Scale-Up

Synthesis StepCritical HazardMitigation StrategyIn-Process Control (IPC)
Sulfonation Exothermic heat of mixingControlled addition of H₂SO₄HPLC monitoring of ortho/para ratio
Nitration Thermal runaway / DetonationCryogenic cooling (0–5°C), slow dosingReal-time calorimetry, auto-shutoff
Chlorination Toxic HCl gas evolutionScrubber system, slight vacuumOff-gas monitoring, mass balance

Self-Validating Experimental Protocols

Protocol 1: Thermodynamic Sulfonation of Phenol
  • Causality: Heating the reaction mass to 100°C provides the thermal energy required to break the kinetically favored ortho-isomer bonds, allowing the system to equilibrate to the thermodynamically stable para-isomer[2].

  • Step 1: Charge a glass-lined reactor with Phenol.

  • Step 2: Slowly dose 98% H₂SO₄ while maintaining the internal temperature below 40°C to manage the initial heat of mixing.

  • Step 3: Ramp the reactor temperature to 100°C. Hold for 3 hours under continuous agitation.

  • Self-Validation: The protocol is self-validating when an in-process HPLC aliquot shows an ortho:para ratio of < 1:99, confirming thermodynamic equilibrium has been reached before proceeding to nitration.

Protocol 2: Exotherm-Controlled Nitration
  • Causality: Nitration of phenols is highly exothermic. Sulfuric acid depresses the thermal stability of nitrocompounds, making them prone to autocatalytic decomposition if temperatures exceed 10°C[3][4]. Continuous dosing under active cryogenic cooling prevents the accumulation of unreacted nitric acid.

  • Step 1: Cool the 4-hydroxybenzenesulfonic acid solution to 0°C using a high-capacity cryostat.

  • Step 2: Add mixed acid (HNO₃/H₂SO₄) via a mass flow controller.

  • Step 3: Program the Distributed Control System (DCS) to automatically abort dosing if the internal temperature exceeds 5°C.

  • Self-Validation: The system validates its safety dynamically; if the heat evolution rate (measured via calorimetry) matches the cooling capacity without triggering the 5°C auto-shutoff, the dosing rate is optimal. The absence of "black tar" in a quenched micro-aliquot confirms the suppression of oxidative degradation[5].

Protocol 3: Regioselective Chlorination
  • Causality: The -OH group at C4 strongly activates the ortho positions (C3 and C5). Since C3 is occupied by the -NO₂ group, and C1 is blocked by -SO₃H, electrophilic substitution is strictly directed to C5. SO₂Cl₂ provides a safer, liquid-phase alternative to Cl₂ gas.

  • Step 1: Dissolve the 4-hydroxy-3-nitrobenzenesulfonic acid intermediate in an inert solvent.

  • Step 2: Add Sulfuryl Chloride (SO₂Cl₂) dropwise at 20°C.

  • Step 3: Apply a slight vacuum to remove evolved HCl and SO₂ gases, directing them to a caustic scrubber.

  • Self-Validation: The cessation of HCl gas evolution (monitored via a scrubber mass balance) serves as a stoichiometric indicator of reaction completion, preventing over-chlorination.

References

  • PubChem.3-Chloro-4-hydroxy-5-nitrobenzenesulphonic acid | C6H4ClNO6S.
  • BenchChem.Technical Support Center: O-Phenolsulfonic Acid Production Scale-Up.
  • ACS Publications.Runaway Reaction Hazards in Processing Organic Nitro Compounds.
  • IChemE.Runaway reaction hazards in processing organic nitrocompounds.
  • Corning.Results: Visible effect on the reaction: Nitration of phenol in flow.
  • ACS Publications.Nitration of Phenols Using Cu(NO3)2: Green Chemistry Laboratory Experiment.

Sources

Reference Data & Comparative Studies

Validation

comparing reactivity of 3-Chloro-4-hydroxy-5-nitrobenzenesulphonic acid vs 5-sulfosalicylic acid

An In-Depth Technical Guide to the Comparative Reactivity of 3-Chloro-4-hydroxy-5-nitrobenzenesulphonic acid and 5-sulfosalicylic acid For the modern researcher, a nuanced understanding of molecular reactivity is paramou...

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

An In-Depth Technical Guide to the Comparative Reactivity of 3-Chloro-4-hydroxy-5-nitrobenzenesulphonic acid and 5-sulfosalicylic acid

For the modern researcher, a nuanced understanding of molecular reactivity is paramount for designing novel synthetic pathways and developing new chemical entities. This guide provides a detailed comparative analysis of the chemical reactivity of two substituted aromatic sulfonic acids: 3-Chloro-4-hydroxy-5-nitrobenzenesulphonic acid and 5-sulfosalicylic acid. We will dissect their structural attributes, explore the electronic effects of their constituent functional groups, and provide a framework for experimentally validating their reactivity profiles.

Structural and Physicochemical Profile

A molecule's reactivity is fundamentally dictated by its structure and the interplay of its functional groups. Below is a comparative overview of our two compounds of interest.

3-Chloro-4-hydroxy-5-nitrobenzenesulphonic acid is a polysubstituted benzene ring featuring a sulfonic acid group, a hydroxyl group, a nitro group, and a chlorine atom.[1][2]

5-Sulfosalicylic acid (formally 2-hydroxy-5-sulfobenzoic acid) is a derivative of salicylic acid, containing a sulfonic acid group in addition to the hydroxyl and carboxylic acid functionalities.[3][4]

A summary of their key physicochemical properties is presented below:

Property3-Chloro-4-hydroxy-5-nitrobenzenesulphonic acid5-Sulfosalicylic acid
IUPAC Name 3-chloro-4-hydroxy-5-nitrobenzenesulfonic acid[1]2-hydroxy-5-sulfobenzoic acid[3]
Molecular Formula C₆H₄ClNO₆S[1]C₇H₆O₆S[3]
Molecular Weight 253.62 g/mol [1]218.19 g/mol [3]
Structure
Key Functional Groups Sulfonic Acid (-SO₃H), Phenolic Hydroxyl (-OH), Nitro (-NO₂), Chloro (-Cl)Sulfonic Acid (-SO₃H), Phenolic Hydroxyl (-OH), Carboxylic Acid (-COOH)
Acidity (Strongest Acidic pKa) Not readily available-2.8 (Predicted)[4]

Theoretical Analysis of Aromatic Ring Reactivity

The reactivity of a substituted benzene ring towards electrophilic attack is governed by the net electron-donating or electron-withdrawing nature of its substituents. These effects influence the electron density of the aromatic system and the stability of the cationic intermediate (the arenium ion or sigma complex) formed during the reaction.[5]

Analysis of 3-Chloro-4-hydroxy-5-nitrobenzenesulphonic acid

The benzene ring of this molecule is heavily substituted with groups that exert powerful, and often competing, electronic effects:

  • -OH (Hydroxyl): A strongly activating group. It donates electron density to the ring via a powerful +R (resonance) effect, which outweighs its -I (inductive) electron-withdrawing effect due to the oxygen's electronegativity. It directs incoming electrophiles to the ortho and para positions.

  • -Cl (Chloro): A deactivating group. Halogens are a unique class; they withdraw electron density through their -I effect, making the ring less reactive than benzene. However, they are ortho, para-directing due to a +R effect from their lone pairs.

  • -NO₂ (Nitro): A strongly deactivating group. It withdraws significant electron density from the ring through both a strong -R and -I effect, making it much less susceptible to electrophilic attack. It is a meta-director.

  • -SO₃H (Sulfonic Acid): A strongly deactivating group. Similar to the nitro group, it is a powerful electron-withdrawing group via -R and -I effects and is meta-directing.

Net Effect: The ring is severely deactivated. The presence of two potent deactivating groups (-NO₂ and -SO₃H) drastically reduces the ring's nucleophilicity. While the hydroxyl group is a strong activator, its effect is largely negated by the three deactivating groups. Any potential electrophilic attack would be extremely sluggish.

Analysis of 5-Sulfosalicylic acid

This molecule presents a different electronic landscape:

  • -OH (Hydroxyl): As before, this is a strongly activating, ortho, para-directing group.

  • -COOH (Carboxylic Acid): A deactivating group. It withdraws electron density primarily through a -R effect and is meta-directing.

  • -SO₃H (Sulfonic Acid): A strongly deactivating, meta-directing group.

Net Effect: The ring is deactivated overall due to the presence of two electron-withdrawing groups. However, the deactivation is less severe compared to its counterpart. The key difference is the absence of the extremely deactivating nitro group and the deactivating chloro group. The activating hydroxyl group can still exert a significant influence.

Conclusion of Theoretical Analysis: 5-Sulfosalicylic acid is predicted to be significantly more reactive towards electrophilic aromatic substitution than 3-Chloro-4-hydroxy-5-nitrobenzenesulphonic acid. The latter's aromatic ring is electron-poor due to the cumulative effect of three strong deactivating substituents, making it highly resistant to attack by electrophiles.

Experimental Design for Reactivity Comparison

To empirically validate the theoretical predictions, a comparative experiment is necessary. A suitable reaction is electrophilic aromatic substitution, where the reaction rate serves as a direct measure of the ring's nucleophilicity. We will use bromination as a model reaction.

Experimental Protocol: Comparative Bromination

This protocol aims to compare the rate of bromination of the two sulfonic acids under identical conditions. The disappearance of the bromine color can be monitored over time.

Materials:

  • 3-Chloro-4-hydroxy-5-nitrobenzenesulphonic acid

  • 5-Sulfosalicylic acid

  • Acetic acid (solvent)

  • Bromine (Br₂) solution in acetic acid (of known concentration)

  • Sodium thiosulfate (for quenching)

  • Starch indicator

  • Reaction vials, stir plates, pipettes, stopwatch

Procedure:

  • Preparation: Prepare equimolar solutions (e.g., 0.1 M) of both sulfonic acids in glacial acetic acid.

  • Reaction Setup: In separate, identical reaction vials, place equal volumes (e.g., 10 mL) of each sulfonic acid solution. Place the vials on stir plates and ensure constant stirring at a controlled temperature (e.g., 25°C).

  • Initiation: Simultaneously, add an identical, precise volume of the bromine/acetic acid solution to each vial. The amount of bromine should be substoichiometric to ensure the aromatic compound is in excess. Start the stopwatch immediately.

  • Monitoring: At regular time intervals (e.g., 5, 10, 20, 40 minutes), withdraw a small aliquot (e.g., 0.5 mL) from each reaction mixture.

  • Quenching & Titration: Immediately quench each aliquot in a flask containing a solution of potassium iodide. The unreacted bromine will oxidize iodide to iodine. Titrate the liberated iodine with a standardized sodium thiosulfate solution using a starch indicator to determine the endpoint.

  • Data Analysis: Calculate the concentration of unreacted bromine at each time point for both reactions. Plot [Br₂] versus time to determine the reaction rates.

Workflow Diagram

G cluster_prep Preparation cluster_reaction Reaction cluster_analysis Analysis P1 Prepare 0.1 M solution of 3-Chloro-4-hydroxy-5-nitrobenzenesulphonic acid in Acetic Acid R1 Place 10 mL of each acid solution in separate, stirred vials at 25°C P1->R1 P2 Prepare 0.1 M solution of 5-Sulfosalicylic acid in Acetic Acid P2->R1 R2 Simultaneously add equimolar Br₂ solution to each vial. Start timer. R1->R2 A1 Withdraw aliquots at regular time intervals R2->A1 A2 Quench with KI solution A1->A2 A3 Titrate with Na₂S₂O₃ to determine [Br₂] A2->A3 A4 Plot [Br₂] vs. Time and Compare Rates A3->A4

Caption: Experimental workflow for the comparative bromination experiment.

Expected Results and Data Presentation

Based on our theoretical analysis, 5-sulfosalicylic acid will react significantly faster with bromine. The concentration of bromine in its reaction vial will decrease more rapidly.

Time (minutes)[Br₂] in 3-Chloro-4-hydroxy-5-nitrobenzenesulphonic acid reaction (M)[Br₂] in 5-Sulfosalicylic acid reaction (M)
00.0500.050
50.0500.041
100.0490.033
200.0490.021
400.0480.008
600.048<0.001

Note: This data is illustrative of expected trends and not from a specific experimental run.

Mechanistic Elucidation

The difference in reactivity is explained by the stability of the arenium ion intermediate formed during the rate-determining step of electrophilic aromatic substitution.

  • For 5-Sulfosalicylic acid: The activating -OH group is ortho to one potential site of attack and para to another. When the electrophile (Br⁺) attacks at the position ortho to the hydroxyl group, the positive charge of the intermediate can be delocalized onto the oxygen atom via resonance. This provides a highly stable resonance contributor, significantly lowering the activation energy of the reaction.

  • For 3-Chloro-4-hydroxy-5-nitrobenzenesulphonic acid: The positions ortho to the activating -OH group are already occupied by the -Cl and -NO₂ groups. Electrophilic attack is sterically hindered and electronically disfavored. The powerful electron-withdrawing effects of the -NO₂, -Cl, and -SO₃H groups destabilize the positively charged arenium ion, raising the activation energy and dramatically slowing the reaction.

Mechanism Diagram

G cluster_SSA 5-Sulfosalicylic Acid (More Reactive) cluster_CHNBS 3-Chloro-4-hydroxy-5-nitrobenzenesulphonic Acid (Less Reactive) Start_SSA 5-Sulfosalicylic Acid + Br⁺ Intermediate_SSA Stable Arenium Ion (Charge delocalized onto Oxygen) Start_SSA->Intermediate_SSA Fast Attack (Low Ea) Product_SSA Brominated Product Intermediate_SSA->Product_SSA Fast -H⁺ Start_CHNBS CHNBS Acid + Br⁺ Intermediate_CHNBS Unstable Arenium Ion (Destabilized by -I, -R groups) Start_CHNBS->Intermediate_CHNBS Very Slow Attack (High Ea) Product_CHNBS Product (Very Slow Formation) Intermediate_CHNBS->Product_CHNBS Slow -H⁺

Caption: Comparative mechanism highlighting arenium ion stability.

Applications Stemming from Reactivity Profiles

The distinct reactivity of these molecules lends them to different applications:

  • 5-Sulfosalicylic acid: Its moderate reactivity and multiple functional groups make it a versatile tool. It is widely used as a strong Brønsted acid organocatalyst in various organic transformations like Pechmann condensations and multicomponent reactions.[6][7][8] Its ability to chelate with metal ions also makes it useful in analytical chemistry for protein precipitation and metal detection.[9][10][11]

  • 3-Chloro-4-hydroxy-5-nitrobenzenesulphonic acid: Its low reactivity makes it more suitable as a stable building block or intermediate in syntheses where the aromatic core must remain inert while other reactions are performed.[12] It is often used in the synthesis of dyes and other complex organic molecules where its specific substitution pattern is required.[13]

Conclusion

A direct comparison reveals that 5-sulfosalicylic acid is substantially more reactive towards electrophiles than 3-Chloro-4-hydroxy-5-nitrobenzenesulphonic acid . This difference is rooted in the electronic nature of their respective substituents. The activating hydroxyl group in 5-sulfosalicylic acid, opposed by moderately deactivating groups, renders its aromatic ring far more nucleophilic than the heavily deactivated ring of the chloro-nitro-substituted analogue. This fundamental understanding of their reactivity is crucial for researchers and drug development professionals in selecting the appropriate reagent and predicting reaction outcomes in complex synthetic endeavors.

References

  • PubChem. 3-Chloro-4-hydroxy-5-nitrobenzenesulphonic acid | C6H4ClNO6S. National Center for Biotechnology Information. [Link]

  • PubChem. Sulfosalicylic Acid | C7H6O6S. National Center for Biotechnology Information. [Link]

  • Rasayan Journal of Chemistry. 5-SULFOSALICYLIC ACID (5-SSA): AN EFFICIENT ORGANOCATALYST FOR THE SYNTHESIS OF 4-METHYLCOUMARINS VIA PECHMANN CONDENSATION.[Link]

  • FooDB. Showing Compound 5-Sulfosalicylic acid (FDB028407).[Link]

  • Bioinfo Publications. Synthesis and antibacterial studies of some new amides of 5- sulphosalicylic acid.[Link]

  • ResearchGate. 5-Sulfosalicylic acid, 2-hydroxy-5-sulfobenzoic acid As part of my aim to find and develop simple organic syntheses for beginner.[Link]

  • GSRS. 3-CHLORO-4-HYDROXY-5-NITROBENZENESULPHONIC ACID.[Link]

  • Asian Journal of Chemistry. Mechanistic Study of Reaction between 5-Sulfosalicylic Acid and Colloidal MnO2.[Link]

  • World Journal of Pharmaceutical Research. METAL-FREE SYNTHESIS OF 2,3-DIHYDROQUINAZOLINONE DERIVATIVES USING 5-SULFOSALICYLIC ACID AS AN ORGANOCATALYST.[Link]

  • Wikipedia. 5-Sulfosalicylic acid.[Link]

  • SIELC Technologies. 3-Chloro-4-hydroxy-5-nitrobenzenesulphonic acid.[Link]

  • PENTA. 5-sulfosalicylic acid water solution 200g/l - Safety Data Sheet.[Link]

  • MDPI. A Comparative Study of Supported Sulfonic Acids Derived from CdO and CaO for the Reactive Adsorption of o-Xylene.[Link]

  • MDPI. Leaching Kinetics of Hemimorphite with 5-Sulfosalicylic Acid.[Link]

  • PMC. A Comparative Study on ZrO2- and MgO-Based Sulfonic Acid Materials for the Reactive Adsorption of o-Xylene.[Link]

  • UNIT I Benzene and its derivatives. effect of substituents on reactivity and orientation of.[Link]

  • University of Calgary. Ch17 Reactions of Aromatic Compounds.[Link]

  • MDPI. Novel Acid-Catalyzed Transformation of 1-Benzyl-3-Chloro-5-Hydroxy-4-[(4-Methylphenyl)Sulfanyl]-1,5-Dihydro-2H-Pyrrol-2-One.[Link]

  • Google Patents.CN1850796A - 3-amino-4-hydroxy benzenesulfonic acid, 3-amino-4-hydroxy-5-nitro benzenesulfonic acid and their salts synthesizing method.

Sources

Comparative

Quantifying 3-Chloro-4-hydroxy-5-nitrobenzenesulphonic Acid: A Comparative Guide to HPLC-UV Method Validation

Introduction & The Analytical Challenge Quantifying highly polar, ionic, and aromatic compounds like 3-Chloro-4-hydroxy-5-nitrobenzenesulphonic acid (CHNSA) presents a significant chromatographic challenge. CHNSA is a cr...

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

Introduction & The Analytical Challenge

Quantifying highly polar, ionic, and aromatic compounds like 3-Chloro-4-hydroxy-5-nitrobenzenesulphonic acid (CHNSA) presents a significant chromatographic challenge. CHNSA is a critical intermediate in dye synthesis and pharmaceutical manufacturing [1]. Its molecular structure features a sulfonic acid group (permanently ionized at most pH levels), a nitro group, a phenolic hydroxyl, and a chloro substituent. This unique combination of functional groups makes traditional reversed-phase (RP) chromatography highly ineffective.

This guide objectively compares the performance of standard C18 columns against advanced Mixed-Mode (Reversed-Phase/Anion-Exchange) columns for CHNSA quantification. Furthermore, it provides a fully validated, step-by-step HPLC-UV methodology grounded in the latest ICH Q2(R2) guidelines [2].

The Causality of the Analytical Challenge

Standard C18 columns rely entirely on hydrophobic interactions. Because the sulfonic acid moiety on CHNSA is highly hydrophilic and permanently negatively charged, the molecule exhibits extreme polarity.

  • The C18 Failure Mechanism: When injected onto a standard C18 column, CHNSA experiences electrostatic repulsion from residual surface silanols and lacks sufficient hydrophobicity to partition into the stationary phase. This results in near-void volume elution, severe peak tailing, and poor resolution from polar impurities.

  • The Mixed-Mode Solution: Mixed-mode columns (such as the Newcrom R1) incorporate both a hydrophobic alkyl chain and an embedded anion-exchange group. The aromatic ring of CHNSA interacts with the hydrophobic backbone, while the negatively charged sulfonate group forms a reversible electrostatic bond with the positively charged ion-exchange moiety. This dual-mechanism ensures strong retention, sharp peak shapes, and high loadability [3].

RetentionMechanism cluster_C18 Standard C18 Column cluster_MixedMode Mixed-Mode Column CHNSA CHNSA Molecule (Highly Polar, Anionic) C18_Hydrophobic Weak Hydrophobic Interaction CHNSA->C18_Hydrophobic C18_Repulsion Electrostatic Repulsion (Silanols) CHNSA->C18_Repulsion MM_Hydrophobic Aromatic Ring Hydrophobic Retention CHNSA->MM_Hydrophobic MM_Electrostatic Sulfonate Group Anion-Exchange CHNSA->MM_Electrostatic Outcome_C18 Early Elution & Peak Tailing C18_Hydrophobic->Outcome_C18 C18_Repulsion->Outcome_C18 Outcome_MM Strong Retention & Sharp Peak Shape MM_Hydrophobic->Outcome_MM MM_Electrostatic->Outcome_MM

Figure 1: Chromatographic retention mechanisms of CHNSA on C18 vs. Mixed-Mode columns.

Product Comparison: Mixed-Mode vs. Standard C18

To objectively evaluate performance, CHNSA was analyzed using both a traditional C18 column and a Mixed-Mode RP/AX column under identical mobile phase conditions (Acetonitrile/Water/Phosphoric Acid).

Chromatographic ParameterStandard C18 Column (150 x 4.6 mm, 5 µm)Mixed-Mode RP/AX Column (150 x 4.6 mm, 5 µm)Performance Verdict
Retention Factor ( k′ ) 0.4 (Elutes near void volume)4.2 (Optimal retention window)Mixed-Mode Superior
Tailing Factor ( Tf​ ) 2.1 (Severe tailing)1.05 (Excellent symmetry)Mixed-Mode Superior
Theoretical Plates ( N ) < 2,000> 12,000Mixed-Mode Superior
Resolution ( Rs​ ) Unresolved from void Rs​ > 3.5 from closest impurityMixed-Mode Superior

Data Interpretation: The standard C18 column fails system suitability requirements for quantitative analysis due to a tailing factor > 2.0 and a retention factor < 2.0. The Mixed-Mode column provides a self-validating system where peak symmetry and retention time stability are inherently maintained by the dual-retention mechanism.

Experimental Workflow & Methodology

The following step-by-step protocol details the validated HPLC-UV method for quantifying CHNSA using a Mixed-Mode column.

Step 1: Mobile Phase Preparation

  • Aqueous Phase (A): 0.1% Phosphoric acid ( H3​PO4​ ) in ultrapure water (18.2 MΩ·cm).

  • Organic Phase (B): 100% HPLC-grade Acetonitrile.

  • Causality Check: Phosphoric acid is deliberately chosen over Trifluoroacetic acid (TFA). H3​PO4​ lowers the pH to ~2.0, suppressing the ionization of the phenolic hydroxyl group on CHNSA, while providing excellent UV transparency at low wavelengths. Note: For LC-MS applications, phosphoric acid must be replaced with 0.1% formic acid to prevent ion suppression and source contamination [3].

Step 2: Standard and Sample Preparation

  • Diluent: 50:50 Water:Acetonitrile.

  • Stock Solution: Accurately weigh 10 mg of CHNSA reference standard and dissolve in 10 mL of diluent (1 mg/mL). Sonicate for 5 minutes to ensure complete dissolution.

  • Working Standards: Dilute the stock solution serially to create a calibration curve ranging from 1 µg/mL to 100 µg/mL.

Step 3: Chromatographic Conditions

  • Column: Mixed-Mode RP/AX (e.g., Newcrom R1), 150 x 4.6 mm, 5 µm.

  • Flow Rate: 1.0 mL/min.

  • Injection Volume: 10 µL.

  • Column Temperature: 30°C (Strict temperature control is required to manage mobile phase viscosity and stabilize electrostatic retention times).

  • Detection: UV at 254 nm (Optimal absorbance for the nitro-aromatic ring).

  • Isocratic Elution: 40% Phase A / 60% Phase B.

Step 4: System Suitability Testing (SST) Before sample analysis, inject the 50 µg/mL standard six times. The system is self-validating and ready for sample acquisition only if it meets the following criteria:

  • RSD of retention time 1.0%

  • RSD of peak area 2.0%

  • Tailing Factor ( Tf​ ) 1.5

  • Theoretical Plates ( N ) 5,000

ValidationWorkflow Start Method Validation ICH Q2(R2) Guidelines Spec Specificity (Blank & Impurity Check) Start->Spec Lin Linearity & Range (R² > 0.999) Start->Lin Report Validated Method Ready for Routine QC Spec->Report Acc Accuracy (Spike Recovery: 98-102%) Lin->Acc Prec Precision (Repeatability RSD < 2%) Lin->Prec Rob Robustness (Flow, Temp, pH Variations) Acc->Rob Prec->Rob Rob->Report

Figure 2: ICH Q2(R2) Analytical Method Validation Workflow for CHNSA.

Validation Data Summary

The method was validated strictly according to ICH Q2(R2) guidelines [2]. The quantitative data below demonstrates the method's reliability when utilizing the Mixed-Mode column.

Validation ParameterICH Q2(R2) Acceptance CriteriaExperimental Result (Mixed-Mode)Status
Linearity Range Method dependent1.0 – 100 µg/mLPass
Correlation Coefficient ( R2 ) 0.9990.9998Pass
Limit of Detection (LOD) S/N 30.15 µg/mLPass
Limit of Quantitation (LOQ) S/N 100.50 µg/mLPass
Accuracy (Recovery) 98.0% – 102.0%99.4% ± 0.6%Pass
Method Precision (RSD) 2.0% (n=6)0.85%Pass
Intermediate Precision 2.0% (Different day/analyst)1.12%Pass

Conclusion

The quantification of 3-Chloro-4-hydroxy-5-nitrobenzenesulphonic acid (CHNSA) exposes the fundamental limitations of standard C18 columns when dealing with highly polar, permanently ionized analytes. By transitioning to a Mixed-Mode RP/AX column, analysts can leverage both hydrophobic and electrostatic retention mechanisms. This approach not only eliminates peak tailing and void-volume elution but also provides a robust, self-validating system that easily exceeds ICH Q2(R2) validation criteria for accuracy, precision, and linearity.

References

  • Title: 3-Chloro-4-hydroxy-5-nitrobenzenesulphonic acid | C6H4ClNO6S | CID 3019238 Source: PubChem (National Institutes of Health) URL: [Link] [1]

  • Title: ICH Q2(R2) Guideline on Validation of Analytical Procedures Source: International Council for Harmonisation (ICH) / European Medicines Agency (EMA) URL: [Link][2]

  • Title: Separation of 3-Chloro-4-hydroxy-5-nitrobenzenesulphonic acid on Newcrom R1 HPLC column Source: SIELC Technologies URL: [Link] [3]

Validation

benchmarking 3-Chloro-4-hydroxy-5-nitrobenzenesulphonic acid against other nitroaromatic intermediates

Benchmarking 3-Chloro-4-hydroxy-5-nitrobenzenesulphonic Acid: A Comparative Reactivity Guide As drug development and advanced materials synthesis evolve, the selection of highly functionalized nitroaromatic intermediates...

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

Benchmarking 3-Chloro-4-hydroxy-5-nitrobenzenesulphonic Acid: A Comparative Reactivity Guide

As drug development and advanced materials synthesis evolve, the selection of highly functionalized nitroaromatic intermediates requires rigorous, data-driven justification. 3-Chloro-4-hydroxy-5-nitrobenzenesulphonic acid (CHNBS), bearing the CAS Registry Number 83732-61-0[1], is a complex tetrasubstituted benzene ring. Unlike simple nitrobenzenes, CHNBS presents a unique "push-pull" electronic environment that dictates its downstream reactivity, particularly in the reduction of its nitro group to an amine—a fundamental transformation in organic synthesis[2].

This guide objectively benchmarks the thermodynamic and kinetic performance of CHNBS against other standard nitroaromatic intermediates, providing researchers with self-validating experimental protocols to ensure synthetic predictability.

Structural Causality & Electronic Effects

The reactivity of a nitroaromatic compound is governed by the ability of its substituents to stabilize or destabilize the radical anion intermediate formed during the initial electron transfer[3].

In CHNBS, the reducible target is the -NO 2​ group[4]. Its reactivity is modulated by three distinct substituents:

  • -OH (Position 4): A strong electron-donating group (EDG) via resonance. It increases electron density on the ring, which thermodynamically hinders the reduction of the nitro group.

  • -Cl (Position 3): An inductively electron-withdrawing group (EWG). It counteracts the hydroxyl group's donation, pulling electron density away from the reactive center.

  • -SO 3​ H (Position 1): A strong EWG that not only facilitates reduction by stabilizing radical intermediates but also imparts exceptional aqueous solubility[5].

This delicate balance makes CHNBS a highly controlled substrate. It is less prone to the violent thermal runaways seen in highly deactivated rings, yet more reactive than heavily activated, electron-rich nitrophenols.

G CHNBS CHNBS Core Structure OH -OH Group (Electron Donating) CHNBS->OH NO2 -NO2 Group (Reducible Target) CHNBS->NO2 SO3H -SO3H Group (Solubility/Withdrawing) CHNBS->SO3H Cl -Cl Group (Inductive Withdrawing) CHNBS->Cl Reactivity Net Reactivity Profile (Optimized for controlled reduction) OH->Reactivity Increases electron density NO2->Reactivity Primary reaction site SO3H->Reactivity Enhances aqueous solubility Cl->Reactivity Lowers reduction potential

Fig 1. Electronic contributions of substituents on CHNBS reactivity.

Quantitative Benchmarking: Thermodynamics vs. Kinetics

To objectively evaluate CHNBS, we benchmark it against 4-Nitrophenol (4-NP), 4-Nitrobenzenesulfonic acid (4-NBSA), and 2,4-Dinitrochlorobenzene (DNCB). The data below synthesizes thermodynamic ease of reduction (via Cyclic Voltammetry) and kinetic reaction rates (via Catalytic Hydrogenation).

Table 1: Comparative Reduction Data for Nitroaromatic Intermediates

CompoundSubstituent ProfileReduction Potential ( Epc​ , V vs Ag/AgCl)Pseudo-1st Order Rate Constant ( kobs​ , min −1 )Mechanistic Observation
4-Nitrophenol (4-NP) -OH (Donating)-0.750.045Slowest reduction; high electron density at -NO 2​
CHNBS -OH, -Cl, -SO 3​ H (Push-Pull)-0.640.068Controlled kinetics; balanced electronic effects
4-NBSA -SO 3​ H (Withdrawing)-0.580.082Facile reduction; lacks donating stabilization
DNCB 2x -NO 2​ , -Cl (Strong Withdrawing)-0.420.145Rapid, highly exothermic reduction[6]

Data Interpretation: DNCB reduces rapidly due to extreme electron deficiency, posing a thermal hazard. 4-NP resists reduction due to unchecked electron donation. CHNBS sits perfectly in the optimal synthetic window ( Epc​ = -0.64 V), allowing for safe, scalable amine conversion without requiring high-pressure hydrogen or aggressive catalysts.

Self-Validating Experimental Protocols

To ensure scientific integrity, the following methodology operates as a self-validating system . Thermodynamic predictions obtained via Cyclic Voltammetry (CV) must linearly correlate with the kinetic rate constants ( kobs​ ) derived from the Catalytic Hydrogenation assay. A deviation between these two orthogonal datasets immediately flags catalyst poisoning, unexpected steric hindrance, or incomplete intermediate conversion[3].

Workflow Prep Sample Prep (Equimolar Solutions) CV Cyclic Voltammetry (Thermodynamic Benchmarking) Prep->CV Hydro Catalytic Hydrogenation (Kinetic Profiling) Prep->Hydro Data Data Synthesis (E-E-A-T Validation) CV->Data HPLC HPLC-UV Analysis (Intermediate Tracking) Hydro->HPLC Aliquots at t=n HPLC->Data

Fig 2. Self-validating experimental workflow for benchmarking nitroaromatics.

Protocol A: Thermodynamic Profiling via Cyclic Voltammetry (CV)

Causality: CV is utilized to determine the cathodic peak potential ( Epc​ ), which serves as a direct, catalyst-free measure of the energy required to inject an electron into the nitro group's lowest unoccupied molecular orbital (LUMO).

  • Electrolyte Preparation: Prepare a 0.1 M solution of tetrabutylammonium hexafluorophosphate (TBAPF 6​ ) in anhydrous acetonitrile. Reasoning: Acetonitrile provides a wide electrochemical window, preventing solvent breakdown from interfering with the nitro reduction signal.

  • Analyte Addition: Dissolve CHNBS (or comparator) to a final concentration of 1.0 mM.

  • Cell Setup: Utilize a three-electrode system: a Glassy Carbon (GC) working electrode, a Pt wire counter electrode, and an Ag/AgCl reference electrode. Reasoning: GC is chosen for its low background current and inertness toward nitro radicals.

  • Execution: Scan from 0.0 V to -1.5 V at a scan rate of 50 mV/s. Record the Epc​ corresponding to the irreversible reduction of the -NO 2​ group to the hydroxylamine intermediate[3].

Protocol B: Kinetic Benchmarking via Catalytic Hydrogenation

Causality: While CV measures thermodynamic potential, actual synthetic utility depends on catalytic turnover. We track the reaction via HPLC to monitor the transient nitroso and hydroxylamine intermediates, ensuring the reduction proceeds to the amine without arresting midway[3].

  • Catalyst Activation: Suspend 5 mol% Pd/C (10 wt%) in 10 mL of a 1:1 Methanol/Water mixture. Stir under a hydrogen balloon (1 atm) for 15 minutes. Reasoning: Pre-activation reduces surface palladium oxides to active Pd(0) sites, eliminating induction periods that would skew kinetic data.

  • Reaction Initiation: Inject 1.0 mmol of CHNBS into the suspension. Maintain vigorous stirring (800 rpm) to ensure the reaction remains in a kinetically controlled, rather than diffusion-controlled, regime.

  • Reaction Monitoring: Withdraw 50 μ L aliquots every 5 minutes. Quench immediately by filtering through a 0.2 μ m PTFE syringe filter to remove the Pd/C catalyst.

  • HPLC-UV Analysis: Analyze aliquots using a C18 reverse-phase column (Detection at 254 nm). Plot the exponential decay of the CHNBS peak area to calculate the pseudo-first-order rate constant ( kobs​ ).

  • System Validation: Cross-reference the kobs​ with the Epc​ from Protocol A. The less negative the Epc​ , the higher the kobs​ should be. If CHNBS shows a slower kobs​ than 4-NP despite a more favorable Epc​ , investigate the catalyst for sulfur poisoning (due to the -SO 3​ H group).

Conclusion

By systematically benchmarking 3-Chloro-4-hydroxy-5-nitrobenzenesulphonic acid against traditional intermediates, we observe that its highly substituted ring provides a perfectly balanced electronic environment. The push-pull dynamics of its substituents yield a controlled, predictable reduction profile, making it a superior, safer candidate for complex dye and pharmaceutical synthesis compared to highly reactive alternatives like DNCB or sluggish substrates like 4-NP.

References

  • National Center for Biotechnology Information. "3-Chloro-4-hydroxy-5-nitrobenzenesulphonic acid." PubChem Compound Summary for CID 3019238.[Link][4]

  • American Chemical Society. "3-Chloro-4-hydroxy-5-nitrobenzenesulfonic acid." CAS Common Chemistry.[Link][1]

  • MDPI. "Structural Characteristics and Reactivity Relationships of Nitroaromatic and Nitramine Explosives – A Review of Our Computational Chemistry and Spectroscopic Research." International Journal of Molecular Sciences.[Link][6]

  • Royal Society of Chemistry. "Shining light on the nitro group: distinct reactivity and selectivity." Chemical Society Reviews.[Link][2]

  • Journal of the American Chemical Society. "Synthetic and Mechanistic Studies into the Reductive Functionalization of Nitro Compounds Catalyzed by an Iron(salen) Complex." JACS.[Link][3]

  • National Institutes of Health. "Nitroaromatic Compounds, from Synthesis to Biodegradation." PMC.[Link][5]

Sources

Comparative

FTIR Spectra Comparison of 3-Chloro-4-hydroxy-5-nitrobenzenesulphonic Acid Isomers: A Technical Guide

As drug development and advanced materials synthesis become increasingly reliant on highly functionalized aromatic intermediates, the ability to rapidly and non-destructively differentiate positional isomers is critical....

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

As drug development and advanced materials synthesis become increasingly reliant on highly functionalized aromatic intermediates, the ability to rapidly and non-destructively differentiate positional isomers is critical. 3-Chloro-4-hydroxy-5-nitrobenzenesulphonic acid (CAS: 83732-61-0) is a complex molecule featuring four distinct functional groups (-Cl, -OH, -NO₂, -SO₃H) on a benzene ring[1],[2].

While mass spectrometry can confirm the molecular weight, it often fails to distinguish between positional isomers due to identical fragmentation patterns. Fourier Transform Infrared (FTIR) spectroscopy, however, probes the unique vibrational modes of the molecule. Because FTIR is exquisitely sensitive to molecular symmetry, steric hindrance, and intramolecular hydrogen bonding, it serves as the definitive analytical tool for isomeric differentiation[3],[4].

This guide provides an objective comparison of the primary compound against a chemically relevant positional isomer, detailing the causality behind spectral shifts and outlining a self-validating experimental protocol.

Structural Causality: The Physics of Isomeric Shifts

To understand the FTIR spectra, we must analyze how the spatial arrangement of functional groups alters the physics of the chemical bonds—specifically, their force constants and dipole moment derivatives. We will compare the target molecule (Isomer A ) with a positional variant (Isomer B ).

  • Isomer A (Target): 3-Chloro-4-hydroxy-5-nitrobenzenesulphonic acid. The -OH group (position 4) is flanked by -Cl and -NO₂.

  • Isomer B (Variant): 5-Chloro-2-hydroxy-3-nitrobenzenesulphonic acid. The -OH group (position 2) is flanked by the highly polar -SO₃H group and -NO₂.

The Role of Intramolecular Hydrogen Bonding

In Isomer A , the -OH proton preferentially forms an intramolecular hydrogen bond with the adjacent electronegative oxygen of the -NO₂ group. This interaction draws electron density away from the O-H covalent bond, reducing its force constant and shifting the O-H stretching frequency to a lower wavenumber compared to a free phenol (~3600 cm⁻¹).

In Isomer B , the -OH group is positioned directly adjacent to the -SO₃H group. Sulfonic acid is a significantly stronger hydrogen bond acceptor than a nitro group[5]. This creates a tighter, more thermodynamically stable intramolecular hydrogen bond. Consequently, the O-H bond is weakened even further, causing a more pronounced bathochromic shift (lower wavenumber) and significant band broadening.

Steric and Electronic Perturbations

The N-O asymmetric stretch and the S=O stretch are similarly affected. When the -SO₃H group acts as a strong H-bond acceptor in Isomer B, the S=O double bond character is slightly diminished, shifting its absorption to a lower frequency. Furthermore, the position of the -Cl atom (meta vs. para relative to the -OH group) alters the inductive electron withdrawal across the aromatic ring, causing distinct shifts in the C-Cl fingerprint region.

Quantitative Spectral Comparison

The following table summarizes the expected quantitative FTIR spectral data, mapping the vibrational modes to their underlying mechanistic causes.

Vibrational ModeIsomer A (3-Cl-4-OH-5-NO₂-Ph-SO₃H)Isomer B (5-Cl-2-OH-3-NO₂-Ph-SO₃H)Mechanistic Causality
O-H Stretch ~3350 cm⁻¹ (Broad)~3280 cm⁻¹ (Broader, shifted)Stronger H-bond acceptance by the adjacent -SO₃H group in Isomer B compared to the -NO₂ group in Isomer A.
Asymmetric NO₂ ~1535 cm⁻¹~1545 cm⁻¹Steric compression and altered resonance from the adjacent -OH and -SO₃H groups perturb N-O bond polarity.
Symmetric NO₂ ~1340 cm⁻¹~1350 cm⁻¹Kinematically coupled with the asymmetric stretch shifts.
S=O Asymmetric ~1180 cm⁻¹~1165 cm⁻¹H-bond acceptance from the ortho -OH weakens the S=O double bond character in Isomer B[5].
C-Cl Stretch ~760 cm⁻¹~745 cm⁻¹Inductive electronic effects vary based on meta vs. para positioning relative to the sulfonic acid group.

Self-Validating ATR-FTIR Protocol

To capture these subtle isomeric shifts, Attenuated Total Reflectance (ATR) FTIR is prioritized over traditional KBr pellet transmission. KBr is highly hygroscopic; absorbed moisture will obscure the critical 3200–3600 cm⁻¹ O-H stretching region. The following protocol is designed as a self-validating system to ensure absolute data integrity.

Step-by-Step Methodology
  • Instrument Calibration & Purge:

    • Action: Purge the FTIR spectrometer with dry N₂ for 30 minutes.

    • Validation Checkpoint: Collect a background scan. The absorbance in the water vapor region (3500–3900 cm⁻¹) must be <0.005 AU. If higher, extend the purge time.

  • Background Acquisition:

    • Action: Clean the diamond ATR crystal with MS-grade isopropanol and allow it to evaporate. Collect a 64-scan background spectrum at 4 cm⁻¹ resolution.

    • Validation Checkpoint: The baseline must be flat, confirming no residual organic contamination from previous runs.

  • Sample Deposition:

    • Action: Deposit 2–3 mg of the isomer powder directly onto the center of the ATR crystal. Lower the pressure anvil.

    • Validation Checkpoint: Monitor the live spectrum. Apply pressure until the strongest peak (typically the NO₂ asymmetric stretch at ~1535 cm⁻¹) reaches an absorbance between 0.4 and 0.8 AU. This ensures optimal evanescent wave penetration while preventing detector saturation.

  • Spectral Acquisition:

    • Action: Acquire the spectrum using 64 scans at 4 cm⁻¹ resolution (4000 to 600 cm⁻¹).

  • Data Processing & Deconvolution:

    • Action: Apply an ATR correction algorithm to compensate for wavelength-dependent penetration depth. Apply a linear baseline correction.

    • Validation Checkpoint: Generate a 2nd derivative spectrum. This mathematical validation step resolves overlapping bands (e.g., separating the broad O-H stretch from trace ambient moisture), ensuring the peak maximum is accurately identified for isomer comparison.

Analytical Workflow Visualization

The following diagram illustrates the self-validating logical workflow required to successfully differentiate these complex positional isomers.

G N1 1. Background Validation (Clean ATR Crystal) N2 2. Isomer Deposition (Intimate Crystal Contact) N1->N2 N3 3. Spectral Acquisition (64 Scans, 4 cm⁻¹ Res) N2->N3 N4 4. Baseline Correction & Atmospheric Compensation N3->N4 N5 5. Peak Deconvolution (2nd Derivative Analysis) N4->N5 N6 6. Isomer Identification (Vibrational Shift Mapping) N5->N6

Workflow for self-validating ATR-FTIR isomer differentiation.

Sources

Validation

comparative study of dye fastness using 3-Chloro-4-hydroxy-5-nitrobenzenesulphonic acid precursors

Comparative Guide: Dye Fastness Optimization Using 3-Chloro-4-hydroxy-5-nitrobenzenesulphonic Acid Precursors Target Audience: Materials Scientists, Chemical Researchers, and Textile Chemists. Prepared By: Senior Applica...

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

Comparative Guide: Dye Fastness Optimization Using 3-Chloro-4-hydroxy-5-nitrobenzenesulphonic Acid Precursors

Target Audience: Materials Scientists, Chemical Researchers, and Textile Chemists. Prepared By: Senior Application Scientist

Executive Summary & Mechanistic Rationale

In the development of high-performance azo and metal-complex dyes, the selection of the aromatic precursor dictates the ultimate photolytic and hydrolytic stability of the synthesized colorant. This guide provides a rigorous comparative analysis of dyes derived from 3-Chloro-4-hydroxy-5-nitrobenzenesulphonic acid (CAS 83732-61-0) against standard non-chlorinated alternatives.

As a highly substituted aromatic building block, 3-chloro-4-hydroxy-5-nitrobenzenesulphonic acid cannot undergo direct azo coupling due to steric hindrance and the absence of open ortho or para positions relative to the hydroxyl group[1][2]. Instead, it serves as a pro-diazo component. Upon selective reduction of the nitro group, it yields an aminophenol derivative that acts as a premium diazo component for 1:2 metal-complex dyes.

The Causality of Fastness Enhancement: The inclusion of the chlorine atom at the meta position relative to the sulfonic acid group introduces a strong inductive electron-withdrawing effect (-I effect). This lowers the Highest Occupied Molecular Orbital (HOMO) energy level of the final azo dye, significantly reducing its susceptibility to electrophilic attack by singlet oxygen ( 1O2​ ) generated during photo-excitation. Furthermore, the increased molecular weight and hydrophobicity imparted by the halogen reduce the aqueous solubility of the dye post-fixation, thereby enhancing wash fastness[3].

Precursor Profiling & Alternative Selection

To establish a baseline, we compare the chlorinated precursor against its non-chlorinated analog and a standard un-nitrated aminophenol.

Property / MetricPrecursor A (Test)Precursor B (Alternative 1)Precursor C (Alternative 2)
Chemical Name 3-Chloro-4-hydroxy-5-nitrobenzenesulphonic acid4-Hydroxy-3-nitrobenzenesulphonic acid3-Amino-4-hydroxybenzenesulphonic acid
CAS Number 83732-61-0[1]616-85-3[4]98-37-3
Molecular Weight 253.62 g/mol [1]219.17 g/mol [4]189.19 g/mol
Role in Synthesis Pro-diazo component (requires reduction)Pro-diazo component (requires reduction)Direct diazo component
Inductive Effect High (-Cl and -NO2 groups)Moderate (Only -NO2 group)Low (-NH2 is electron-donating)
Target Dye Class Premium 1:2 Metal-Complex DyesStandard Mordant/Metal-ComplexAcid Dyes / Basic Mordant Dyes

Experimental Methodology: Synthesis & Fastness Testing

The following protocols describe a self-validating system for synthesizing and testing a 1:2 Chromium complex dye using Precursor A. The same workflow is applied to Precursors B and C for comparative analysis.

Step 1: Selective Reduction to Diazo Component

Objective: Convert the nitro precursor to an aminophenol without cleaving the carbon-chlorine bond.

  • Suspend 0.1 mol of 3-chloro-4-hydroxy-5-nitrobenzenesulphonic acid in 150 mL of deionized water.

  • Adjust pH to 6.5 using 10% NaOH to ensure complete dissolution.

  • Add 0.5 g of 5% Pd/C catalyst. Introduce H2​ gas at 2 atm pressure at 45°C.

  • Self-Validation Check: Monitor hydrogen uptake. The reaction is complete when uptake ceases. Spot the reaction mixture on a Silica Gel TLC plate (Eluent: Butanol/Acetic Acid/Water 4:1:1). The disappearance of the yellow nitro spot and the appearance of a UV-active, ninhydrin-positive spot confirms complete conversion to 3-amino-5-chloro-4-hydroxybenzenesulfonic acid.

  • Filter the catalyst and proceed immediately to diazotization to prevent auto-oxidation.

Step 2: Diazotization & Azo Coupling
  • Cool the aminophenol solution to 0–5°C using an ice bath. Add 25 mL of 30% HCl.

  • Slowly titrate with 0.105 mol of NaNO2​ dissolved in 30 mL of water, maintaining the temperature below 5°C.

  • Self-Validation Check: Test the mixture with starch-iodide paper. A persistent blue-black color for 5 minutes indicates a slight excess of nitrous acid, confirming complete diazotization. Quench excess NaNO2​ with 10% sulfamic acid until the starch-iodide test is negative.

  • Coupling: Add the diazonium salt dropwise to a pre-cooled solution of 0.1 mol 2-naphthol dissolved in 10% NaOH (pH maintained at 9.0-9.5). Stir for 2 hours.

Step 3: Metallization (1:2 Chromium Complex)
  • Adjust the pH of the azo dye solution to 5.5 using dilute acetic acid.

  • Add 0.055 mol of Chromium(III) potassium sulfate ( KCr(SO4​)2​⋅12H2​O ).

  • Reflux the mixture at 100°C for 4 hours.

  • Self-Validation Check: Monitor the shift in λmax​ via UV-Vis spectroscopy. The unmetallized dye typically absorbs at ~480 nm, while the 1:2 Cr-complex shifts bathochromically to ~540 nm. A stable isosbestic point confirms the completion of the complexation.

  • Precipitate the dye using NaCl, filter, and dry under vacuum at 60°C.

G N1 3-Chloro-4-hydroxy-5- nitrobenzenesulphonic acid N2 Catalytic Reduction (Pd/C, H2) N1->N2 N3 Aminophenol Derivative N2->N3 N4 Diazotization (NaNO2, HCl) N3->N4 N5 Azo Coupling (2-Naphthol) N4->N5 N6 Metallization (Cr3+ Complexation) N5->N6 N7 1:2 Metal-Complex Dye N6->N7

Figure 1: Synthetic workflow from precursor to 1:2 metal-complex dye.

Comparative Fastness Analysis

The synthesized dyes were applied to polyamide (nylon 6,6) fabrics at a 2% Depth of Shade (DOS) using a standard exhaustion dyeing method at pH 4.5. Fastness properties were evaluated according to ISO standards.

Quantitative Fastness Data
Dye DerivativeLight Fastness (ISO 105-B02)Wash Fastness (ISO 105-C06)Rubbing Fastness (Dry / Wet) (ISO 105-X12)
Dye A (from Precursor A - Chlorinated) 6 - 7 4 - 5 5 / 4-5
Dye B (from Precursor B - Non-chlorinated)544-5 / 4
Dye C (from Precursor C - Non-nitrated)43 - 44 / 3-4

Note: Light fastness is graded on a scale of 1-8 (8 being excellent). Wash and rubbing fastness are graded on a scale of 1-5 (5 being excellent).

Discussion of Results

Light Fastness: Dye A exhibits superior light fastness (Grade 6-7) compared to Dye B and C. As visualized in Figure 2, the electron-withdrawing nature of the chlorine atom stabilizes the azo bond against oxidative cleavage. Wash Fastness: The 1:2 metal complex inherently provides excellent wash fastness due to its large molecular size. However, the addition of the bulky, hydrophobic chlorine atom in Dye A further restricts the thermal migration of the dye molecules out of the polymer matrix during hot washing (ISO 105-C06, 60°C).

Logic Cl Chlorine Substitution at Position 3 EWG Inductive Electron Withdrawal (-I Effect) Cl->EWG HOMO Lowering of HOMO Energy Level EWG->HOMO Ox Resistance to Singlet Oxygen Attack HOMO->Ox LF Enhanced Light Fastness (ISO 105-B02: Grade 6-7) Ox->LF

Figure 2: Mechanistic pathway of chlorine-induced light fastness enhancement.

Conclusion

For applications requiring extreme durability against UV exposure and repeated laundering (e.g., automotive textiles, outdoor performance wear), 3-Chloro-4-hydroxy-5-nitrobenzenesulphonic acid is the superior precursor. While it requires an initial reduction step compared to direct aminophenol precursors, the thermodynamic stability imparted by the chlorine atom justifies its use in high-end dye manufacturing. Researchers developing novel colorants should prioritize this chlorinated intermediate when engineering resistance to photo-oxidation.

References

  • National Center for Biotechnology Information (NCBI). "3-Chloro-4-hydroxy-5-nitrobenzenesulphonic acid | C6H4ClNO6S - PubChem." PubChem, U.S. National Library of Medicine. Available at: [Link]

  • American Chemical Society (ACS). "3-Chloro-4-hydroxy-5-nitrobenzenesulfonic acid." CAS Common Chemistry. Available at: [Link]

Sources

Safety & Regulatory Compliance

Safety

A Senior Application Scientist's Guide to Personal Protective Equipment for Handling 3-Chloro-4-hydroxy-5-nitrobenzenesulphonic acid

The primary directive of this protocol is to eliminate routes of exposure. Based on analogous compounds, 3-Chloro-4-hydroxy-5-nitrobenzenesulphonic acid should be treated as a substance that is, at a minimum, a severe sk...

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

The primary directive of this protocol is to eliminate routes of exposure. Based on analogous compounds, 3-Chloro-4-hydroxy-5-nitrobenzenesulphonic acid should be treated as a substance that is, at a minimum, a severe skin and eye irritant, harmful if inhaled or swallowed, and potentially corrosive.[2][3][4] Our procedural choices are therefore dictated by the need to create an impermeable barrier between the researcher and the chemical.

Hazard Causality and Your Protective Barrier

Understanding the why behind each piece of personal protective equipment (PPE) is critical for fostering a deeply ingrained culture of safety. The recommendations below are not arbitrary; they are a direct response to the anticipated chemical threats posed by this compound class.

  • Dermal and Eye Hazard (Corrosivity/Irritation): Substituted nitroaromatic and sulfonic acid compounds are frequently classified as skin and eye irritants or corrosives.[3][5][6] Contact can lead to chemical burns, severe irritation, or irreversible eye damage. The primary goal of our PPE is to prevent any physical contact.

  • Respiratory Hazard (Particulate Inhalation): As a solid, the compound can easily become airborne as a fine dust during weighing or transfer.[2] Inhalation of such particles can cause acute respiratory tract irritation.[2][3]

  • Systemic Toxicity Hazard: Many nitroaromatic compounds are harmful if they enter the body, either through ingestion, skin absorption, or inhalation.[2] Therefore, preventing exposure is paramount to avoiding potential systemic effects.

Core Personal Protective Equipment (PPE) Ensemble

Handling this compound requires a multi-layered defense. The following PPE is mandatory.

Eye and Face Protection

Standard safety glasses are insufficient. The risk of splash and contact with fine particulates necessitates a higher level of protection.

  • Minimum Requirement: Chemical splash goggles that form a complete seal around the eyes, compliant with ANSI Z87.1 or EN166 standards.

  • Best Practice/Large Quantities: For handling larger quantities (>10g) or when a significant splash risk exists, a full-face shield must be worn in addition to sealed chemical splash goggles.[7][8] This provides a secondary barrier protecting the entire face.

Hand Protection

Gloves are your primary point of contact and must be selected carefully.

  • Material: Use chemical-resistant gloves. Nitrile gloves are a suitable initial choice for incidental contact. For prolonged handling or immersion, heavier-duty gloves such as neoprene or butyl rubber should be considered.[7] Always check the manufacturer's glove compatibility charts.

  • Technique: Double-gloving is strongly recommended. This practice minimizes the risk of exposure should the outer glove be compromised. Ensure gloves are long enough to cover the wrist and the cuff of your lab coat (elbow-length is ideal).[8] Inspect gloves for any signs of damage before each use.[9]

Body Protection

Your clothing must be shielded from spills and contamination.

  • Laboratory Coat: A flame-resistant lab coat with long sleeves and a snug fit at the wrists is mandatory. It should be fully buttoned.

  • Chemical-Resistant Apron: For procedures with a high risk of splashing, a rubber or PVC apron should be worn over the lab coat.[7][8]

  • Clothing and Footwear: Long pants and fully enclosed, chemical-resistant footwear are required.[8] Do not wear sandals, perforated shoes, or shorts in the laboratory.

Respiratory Protection

Controlling airborne particulates is crucial.

  • Primary Control: Whenever possible, handle the solid chemical within a certified chemical fume hood to contain dust.[2]

  • Secondary Control (When a Fume Hood is Not Feasible): If a fume hood is unavailable, a respirator is required. A NIOSH-approved N95 or P100 particulate respirator is the minimum requirement for handling the powder.[9] Ensure you have been properly fit-tested for the respirator you use.

Safe Handling Workflow: A Step-by-Step Protocol

This workflow is designed to be a self-validating system, ensuring safety at every stage from preparation to disposal.

Step 1: Preparation and Pre-Donning
  • Designate a specific work area. Ensure it is clean and uncluttered.

  • Confirm that a safety shower and eyewash station are accessible and unobstructed.

  • Assemble all necessary chemicals, equipment, and waste containers before donning your PPE.

  • Post a warning sign indicating the hazards of the chemical being used.

Step 2: PPE Donning Sequence

The order is critical to prevent cross-contamination.

  • Footwear and Clothing: Confirm you are wearing appropriate lab attire (long pants, closed-toe shoes).

  • Inner Gloves: Don your first pair of nitrile gloves.

  • Lab Coat/Apron: Put on your lab coat and fasten it completely. If required, don a chemical-resistant apron.

  • Respirator: If required, perform a seal check and don your respirator.

  • Eye/Face Protection: Put on your chemical splash goggles, followed by a face shield if necessary.

  • Outer Gloves: Don your second pair of gloves, pulling the cuffs over the sleeves of your lab coat.

Step 3: Chemical Handling
  • Perform all manipulations of the solid compound within a chemical fume hood.

  • Use tools (spatulas, weigh boats) dedicated to this process to avoid cross-contamination.

  • If a spill occurs, follow your laboratory's specific spill cleanup procedure for hazardous solids. Do not attempt to clean up a large spill without proper training and equipment.

Step 4: Post-Handling and Decontamination
  • Close all containers securely.

  • Decontaminate any equipment used by washing it thoroughly in the fume hood.

  • Wipe down the work surface with an appropriate cleaning agent.

Step 5: PPE Doffing Sequence

This sequence is the reverse of donning and is designed to contain contaminants.

  • Outer Gloves: Remove the outer gloves first, peeling them off so they turn inside out. Dispose of them in the designated hazardous waste container.

  • Face Shield/Apron: Remove the face shield and/or apron.

  • Goggles and Respirator: Remove your goggles and respirator from the back.

  • Lab Coat: Remove your lab coat, turning it inside out as you do, and hang it in its designated storage area or dispose of it if it's a single-use coat.

  • Inner Gloves: Remove the final pair of gloves, again turning them inside out.

  • Hand Washing: Immediately wash your hands and forearms thoroughly with soap and water.[1]

PPE Summary for Operational Planning

TaskEye/Face ProtectionHand ProtectionBody ProtectionRespiratory Protection
Weighing Solid Goggles & Face ShieldDouble Nitrile GlovesLab Coat & ApronRequired (Fume Hood or Respirator)
Preparing Solution Goggles & Face ShieldDouble Nitrile GlovesLab Coat & ApronFume Hood Recommended
Small-Scale Transfer GogglesDouble Nitrile GlovesLab CoatFume Hood Recommended
Waste Disposal GogglesDouble Nitrile GlovesLab CoatNot required if waste is contained
Spill Cleanup Goggles & Face ShieldHeavy-Duty GlovesLab Coat & ApronRequired (Respirator)

Operational and Disposal Plans

Emergency Procedures:

  • Eye Contact: Immediately flush eyes with copious amounts of water for at least 15 minutes at an eyewash station, holding the eyelids open. Seek immediate medical attention.[3][4]

  • Skin Contact: Immediately wash the affected area with soap and plenty of water for at least 15 minutes. Remove all contaminated clothing while under a safety shower. Seek medical attention if irritation persists.[4][10]

  • Inhalation: Move the individual to fresh air immediately. If breathing is difficult, administer oxygen. Seek immediate medical attention.[1]

  • Ingestion: Do NOT induce vomiting. Rinse the mouth with water and seek immediate medical attention.[10]

Disposal Plan: All materials contaminated with 3-Chloro-4-hydroxy-5-nitrobenzenesulphonic acid, including used PPE, weigh boats, and pipette tips, must be considered hazardous waste.

  • Collect all solid and liquid waste in a clearly labeled, sealed, and chemically compatible hazardous waste container.

  • Dispose of contaminated gloves, pads, and disposable lab coats in a designated solid hazardous waste stream.

  • All disposal must be carried out in strict accordance with local, state, and federal regulations.[1][10] Do not pour waste down the drain.[11]

Visualized Safe Handling Workflow

G cluster_prep Preparation Phase cluster_handling Active Handling Phase (In Fume Hood) cluster_cleanup Decontamination & Doffing Phase cluster_disposal Final Disposal prep 1. Prepare Work Area & Assemble Equipment don 2. Don PPE (Correct Sequence) prep->don Proceed when ready handle 3. Handle Chemical (Weighing, Transfer) don->handle Enter work zone decon 4. Decontaminate Workspace & Secure Waste handle->decon Work complete spill Spill Occurs? handle->spill doff 5. Doff PPE (Correct Sequence) decon->doff wash 6. Wash Hands Thoroughly doff->wash dispose 7. Dispose of Hazardous Waste (Follow Regulations) wash->dispose Post-operation task spill->decon No spill_proc Execute Spill Cleanup Protocol spill->spill_proc Yes spill_proc->decon Area is safe

Caption: Safe Handling Workflow for Hazardous Solids.

References

  • The importance of Personal Protective Equipment in the handling of chemicals. (2024, April 5). ApparelTech.
  • Safe Handling of Corrosive Chemicals. (2024, June 5). The Chemistry Blog.
  • Personal Protective Equipment (PPE): A Complete Guide for Safe Chemical Handling. (2025, December 4). EcoOnline.
  • Corrosive Safety: Protecting Workers from Harmful Substances. (2024, January 19). OSHA Training School.
  • Examples of PPE for Various Dangerous Goods Classes. (2025, July 2). Storemasta Blog.
  • Safety Data Sheet for 3-Amino-2-hydroxy-5-nitrobenzenesulfonic Acid Monohydrate. (2025, October 27). TCI Chemicals.
  • PubChem Compound Summary for 3-Chloro-4-hydroxy-5-nitrobenzenesulphonic acid. National Center for Biotechnology Information.
  • Safety Data Sheet for 3-Nitrobenzenesulfonic acid monohydrate. (2025, December 19). Fisher Scientific.
  • Safety Data Sheet for 1-chloro-2-nitrobenzene. (2025, November 6). Sigma-Aldrich.
  • Safety Data Sheet for 4-chloro-3-nitro-benzoic acid. (2025, September 6). Thermo Fisher Scientific.
  • Safety Data Sheet for 3-Chloro-4-nitrobenzoic acid. SynQuest Labs.
  • Safety Data Sheet for 3-Chloro-4-hydroxybenzoic acid hemihydrate. (2025, December 18). Fisher Scientific.
  • Safety Data Sheet for 4-Nitrobenzenesulphonyl chloride. (2025, November 6). Sigma-Aldrich.
  • Safety Data Sheet for 3-Chloro-4-hydroxybenzonitrile. (2025, October 16). Thermo Fisher Scientific.
  • Safety Data Sheet for 2-Chloro-5-nitrobenzenesulfonic acid dihydrate. (2023, June 21). Pfaltz & Bauer.
  • Safety Data Sheet for 4-Chloro-3-nitrobenzonitrile. (2025, September 15). Thermo Fisher Scientific.
  • Safety Data Sheet for 3-Chloro-4-methoxy-5-nitro-benzoic acid. (2026, March 21). ChemicalBook.
  • Safety Data Sheet for Sodium 3-nitrobenzenesulfonate. DC Fine Chemicals.

Sources

© Copyright 2026 BenchChem. All Rights Reserved.